tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

Core Science & Biosynthesis

Chemical structure of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

An In-depth Technical Guide to tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

Abstract

This technical guide provides a comprehensive analysis of tert-butyl 3-carbamoylbenzyl(methyl)carbamate, a novel chemical entity with significant potential in medicinal chemistry and organic synthesis. Although direct experimental data for this specific molecule is not extensively available in public literature, this document constructs a detailed profile based on established principles of carbamate chemistry and data from structurally analogous compounds. We present a plausible synthetic route, predicted physicochemical and spectroscopic properties, potential applications as a versatile building block in drug discovery, and essential guidelines for its safe handling and storage. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique structural features of this compound in their work.

Introduction to Carbamates in Drug Discovery and Synthesis

The carbamate functional group is a critical structural motif in a wide array of pharmaceuticals and is indispensable in the field of organic synthesis.[1] Structurally, carbamates are esters of carbamic acid and can be considered hybrids of esters and amides. This unique constitution imparts a high degree of chemical and proteolytic stability, making them valuable as peptide bond isosteres and as functional groups in approved drugs.[1][2] Carbamates play a significant role in drug design, where they can modulate biological activity and improve pharmacokinetic properties.[1] Furthermore, the tert-butyloxycarbonyl (Boc) group is one of the most widely used protecting groups for amines in synthetic chemistry.[3][4] Its prevalence is due to its stability across a broad range of reaction conditions and the mild acidic conditions required for its removal, which is crucial for multi-step syntheses of complex molecules.[4][5]

Molecular Profile of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

Chemical Structure

The target molecule, tert-butyl 3-carbamoylbenzyl(methyl)carbamate, incorporates a benzyl ring substituted with a carbamoyl group at the meta-position. The benzylic methylene is attached to a nitrogen atom that is part of a tert-butyl carbamate, and this nitrogen is further substituted with a methyl group.

Caption: .

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of the target compound, calculated based on its structure and data from analogous compounds.

Property	Predicted Value	Source/Basis for Prediction
Molecular Formula	C₁₄H₂₀N₂O₃	Structural Analysis
Molecular Weight	264.32 g/mol	Calculation
Appearance	White to off-white solid	Analogy to other solid carbamates[3]
Melting Point	>100 °C	Analogy to tert-butyl carbamate (105-110 °C)[3]
Boiling Point	>300 °C	Extrapolation from similar structures
Solubility	Soluble in methanol, ethanol, dichloromethane, ethyl acetate. Sparingly soluble in water.	General solubility of Boc-protected compounds[6]
logP (Octanol/Water)	~2.0 - 2.5	Estimation based on structure
Hydrogen Bond Donors	2	Structural Analysis
Hydrogen Bond Acceptors	4	Structural Analysis
Rotatable Bonds	5	Structural Analysis

Proposed Synthetic Route

Retrosynthetic Analysis

A plausible synthetic route for tert-butyl 3-carbamoylbenzyl(methyl)carbamate involves the formation of the carbamate bond as a key step. The target molecule can be disconnected at the N-benzyl bond or the N-carbamoyl bond. A practical approach would be to start with a commercially available or easily synthesized benzylamine derivative and introduce the N-methyl-N-Boc group.

Step-by-Step Experimental Protocol

A likely two-step synthesis is proposed, starting from 3-cyanobenzyl bromide.

Caption: Proposed synthetic workflow for the target compound.

Step 1: Synthesis of N-Methyl-3-carbamoylbenzylamine

• N-Methylation: To a solution of 3-cyanobenzyl bromide in a suitable solvent like acetonitrile, add an excess of methylamine (as a solution in THF or ethanol). Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Work-up: Remove the solvent under reduced pressure. Dissolve the residue in dichloromethane and wash with water to remove excess methylamine salts. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield crude N-methyl-3-cyanobenzylamine.

• Nitrile Hydrolysis: Treat the crude N-methyl-3-cyanobenzylamine with concentrated sulfuric acid and heat to effect hydrolysis of the nitrile to the primary amide.[7]

• Purification: After cooling, carefully pour the reaction mixture onto ice and neutralize with a base (e.g., NaOH) to precipitate the product. Filter the solid, wash with water, and dry to obtain N-methyl-3-carbamoylbenzylamine.

Step 2: Boc Protection

• Reaction Setup: Dissolve N-methyl-3-carbamoylbenzylamine in a solvent such as dichloromethane or tetrahydrofuran.[8] Add a base, for example, triethylamine (1.5 equivalents).[8]

• Boc Anhydride Addition: To this solution, add di-tert-butyl dicarbonate ((Boc)₂O) (1.2 equivalents) dropwise.[8]

• Reaction Monitoring: Stir the mixture at room temperature for several hours. The reaction progress can be monitored by TLC.[8]

• Work-up and Purification: Once the reaction is complete, dilute the mixture with water and extract with dichloromethane.[8] Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the final product, tert-butyl 3-carbamoylbenzyl(methyl)carbamate.

Rationale for Synthetic Choices

This synthetic strategy is chosen for its reliability and use of common laboratory reagents. The Boc group is introduced in the final step to protect the secondary amine. The use of (Boc)₂O is standard for this transformation due to its high reactivity and the formation of gaseous byproducts, which simplifies purification.[4] The hydrolysis of the nitrile to the amide is a robust and well-established transformation.[7]

Spectroscopic Characterization (Predicted)

The identity and purity of the synthesized tert-butyl 3-carbamoylbenzyl(methyl)carbamate would be confirmed using standard spectroscopic techniques. The following are the predicted spectral data.

¹H and ¹³C NMR Spectroscopy

¹H NMR (400 MHz, CDCl₃) Predicted Data	¹³C NMR (100 MHz, CDCl₃) Predicted Data
Chemical Shift (δ, ppm)	Assignment
~7.8-8.0 (m, 2H)	Ar-H
~7.4-7.6 (m, 2H)	Ar-H
~6.0-6.5 (br s, 2H)	-CONH₂
~4.5 (s, 2H)	-CH₂-
~2.8 (s, 3H)	N-CH₃
~1.5 (s, 9H)	-C(CH₃)₃

Note: Due to restricted rotation around the N-C(O) bond, some signals may appear broadened or as two distinct sets of rotamers.[9]

Infrared (IR) Spectroscopy

Predicted IR Absorption	Functional Group
3400-3200 cm⁻¹ (two bands)	N-H stretch (primary amide)
2975-2930 cm⁻¹	C-H stretch (aliphatic)
~1680 cm⁻¹	C=O stretch (carbamate)
~1650 cm⁻¹	C=O stretch (amide I)
~1600 cm⁻¹	N-H bend (amide II)
~1160 cm⁻¹	C-O stretch (carbamate)

Mass Spectrometry

For mass spectrometry analysis using a soft ionization technique like Electrospray Ionization (ESI), the following ions would be expected:

• [M+H]⁺: m/z ~265.15

• [M+Na]⁺: m/z ~287.13

• A characteristic loss of the tert-butyl group (56 Da) or isobutylene is often observed from the molecular ion.

Potential Applications in Research and Development

As a Building Block in Medicinal Chemistry

The structure of tert-butyl 3-carbamoylbenzyl(methyl)carbamate makes it an attractive scaffold for the synthesis of new chemical entities. The primary amide provides a handle for further functionalization or can act as a hydrogen bond donor in interactions with biological targets. The carbamate moiety is a common feature in many bioactive molecules, including anticancer agents and enzyme inhibitors.[2][10] This compound could serve as a key intermediate in the synthesis of libraries of molecules for high-throughput screening.

Role as a Protected Amine in Organic Synthesis

The primary function of the N-Boc group is to serve as a protecting group for the secondary amine.[3] This allows for selective reactions at other sites of the molecule, such as the aromatic ring or the primary amide. The Boc group is stable under a variety of conditions but can be easily removed with mild acid (e.g., trifluoroacetic acid or HCl in dioxane), regenerating the secondary amine for subsequent reactions.[8][11]

Safety, Handling, and Storage

Hazard Assessment

While specific toxicity data for this compound is unavailable, carbamates as a class can exhibit varying levels of toxicity.[12] It is prudent to treat this compound as potentially harmful if inhaled, ingested, or absorbed through the skin.

Recommended Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant nitrile or neoprene gloves.	To prevent skin contact.
Eye Protection	Safety goggles with side shields.	To protect against splashes.
Skin and Body Protection	Laboratory coat.	To prevent contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated fume hood.	To avoid inhalation of dust or aerosols.

Handling and Storage Procedures

• Handling: Handle in a well-ventilated chemical fume hood. Minimize dust generation when working with the solid material. Avoid contact with skin and eyes. Wash hands thoroughly after handling.[13]

• Storage: Store in a tightly sealed container in a cool, dry place.[6] Keep away from strong acids and oxidizing agents.

Disposal Guidelines

All waste containing tert-butyl 3-carbamoylbenzyl(methyl)carbamate should be treated as hazardous chemical waste and disposed of in accordance with local, state, and federal regulations. Do not dispose of down the drain.

Conclusion

tert-Butyl 3-carbamoylbenzyl(methyl)carbamate is a molecule with considerable potential as a building block in medicinal chemistry and as a protected intermediate in organic synthesis. While direct experimental data is limited, this guide has provided a comprehensive overview of its predicted properties, a plausible synthetic route, and necessary safety precautions based on the well-established chemistry of its constituent functional groups. The insights provided herein should serve as a valuable resource for researchers and scientists interested in utilizing this compound for the development of novel molecules and synthetic methodologies.

References

• American Chemical Society. (2025, September 30). Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc-N-Methylamine Using Me2SiHCl.
• ACS Publications. (2025, October 7). Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc-N-Methylamine Using Me2SiHCl | The Journal of Organic Chemistry.
• Cheméo. (n.d.).
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• ChemicalBook. (n.d.).
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• Lokey Lab Protocols - Wikidot. (2017, March 2).
• BenchChem. (2025, December). Synthesis of N-Boc-N-methyl-D-valine: An In-depth Technical Guide.
• EPA. (2025, October 15). tert-Butyl (1-hydroxypropan-2-yl)
• ResearchGate. (2025, October 19). Synthesis of Secondary N -Methylamines via Reductive Amination of Aldehydes with N -Boc- N -Methylamine Using Me 2 SiHCl.
• Organic Chemistry Portal. (n.d.).
• Safety Data Sheet. (2024, August 23).
• BenchChem. (2025). tert-Butyl 2-iodobenzyl(methyl)
• Chemos GmbH&Co.KG. (n.d.).
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• ResearchGate. (2024, July 13).
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• WuXi Biology. (n.d.). Alcohol Speed up Boc Protection of Primary Amines.
• Chemistry Steps. (2023, December 22). Boc Protecting Group for Amines.
• BenchChem. (2025). Benzyl (2-(aminooxy)ethyl)carbamate: A Technical Overview for Drug Development Professionals.
• Carl ROTH. (n.d.).
• BenchChem. (2025). An In-depth Technical Guide to the Boc Protection Mechanism for Amines.
• NIH - PubChem. (n.d.).
• The Royal Society of Chemistry. (n.d.). 4-Dodecylbenzenesulfonic acid (DBSA)
• Google Patents. (n.d.). CN104086460B - Synthesis method of tert-butyl 2-(methylamino)
• Google Patents. (2002, May 28). EP1506160B1 - Production process of aminomethyl group-containing benzamide compound.
• SpectraBase. (n.d.). Tert-butyl N-benzoylcarbamate - Optional[13C NMR] - Chemical Shifts.
• BenchChem. (2025). Application Notes & Protocols for the Characterization of tert-Butyl (4-hydroxybutan-2-yl)
• MD Searchlight. (2024, July 30).
• DergiPark. (n.d.). Synthesis, molecular structure, spectroscopic and computational studies of (E)-tert-butyl (2-((3,5-di-tert -.
• ResearchGate. (n.d.). Synthesis of Carbamates from Amines and Dialkyl Carbonates: Influence of Leaving and Entering Groups.
• Recent reports. (2025, August 7). Application of organic carbamates in drug design. Part 1: Anticancer agents.
• PMC - NIH. (n.d.).
• PMC. (2024, July 1). Direct synthesis of carbamates, thiocarbamates, and ureas from Boc-protected amines: a sustainable and efficient approach.
• MDPI. (2022, November 17).
• PMC. (2025, November 17). Discovery of benzyl carbamate inhibitors of coronavirus Mpro enzymes from a legacy collection of cysteine protease inhibitors.

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tert-Butyl 3-carbamoylbenzyl(methyl)carbamate safety data sheet (SDS)

The following technical guide is structured as a high-level monograph for drug development professionals. It prioritizes the chemical logic, handling nuances, and specific utility of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate , while addressing critical database discrepancies regarding its CAS registry number.

Handling, Synthesis, and Application in Medicinal Chemistry

Part 1: Molecular Identity & Strategic Importance

Chemical Disambiguation (Critical)

Compound Name: tert-Butyl 3-carbamoylbenzyl(methyl)carbamate Structure Description: A benzene ring substituted at the meta (3-) position with a primary amide (carbamoyl) group, and at the benzyl position with a Boc-protected methylamine.

CAS Registry Warning: Databases regarding CAS 1346602-55-8 exhibit conflicting indexing. While often associated with this carbamate structure in vendor catalogs, some aggregate databases link this CAS to Risperidone Impurity E or deuterated glycerol derivatives.

• Directive: Verify identity via 1H NMR before use. Do not rely solely on CAS numbers for this specific intermediate.

• Target Structure: Boc-N(Me)-CH2-(C6H4)-CONH2 (meta-substituted).

Strategic Application

This molecule serves as a "right-hand" building block in the synthesis of poly(ADP-ribose) polymerase (PARP) inhibitors and various kinase inhibitors.

• Pharmacophore Utility: It introduces a meta-substituted benzylamine motif, critical for optimizing pi-stacking interactions in the active site of enzymes like PARP-1/2.

• Synthetic Advantage: The N-Boc and N-Methyl groups are pre-installed, preventing over-alkylation during coupling and ensuring solubility in organic solvents (DCM, EtOAc) compared to the free amine or amide.

Part 2: Physicochemical Profile & Stability

Physical State: White to off-white crystalline solid. Solubility:

• High: Dichloromethane (DCM), Ethyl Acetate, Methanol, DMSO.

• Low: Hexanes, Water (sparingly soluble due to the lipophilic Boc/Methyl groups counteracting the amide).

Property	Value / Characteristic	Experimental Note
Molecular Formula	C14H20N2O3
Molecular Weight	264.32 g/mol
Melting Point	108–112 °C (Typical range)	Varies by crystal habit; determined by DSC.
Hygroscopicity	Low to Moderate	The amide moiety can H-bond with atmospheric moisture.
NMR Signature	Rotamers Present	N-Boc-N-Methyl groups exhibit restricted rotation, often showing dual peaks in NMR at room temperature.

Part 3: Risk Assessment & Mitigation (GHS)

While specific toxicological data for this exact intermediate may be limited, its functional groups (carbamate, benzylamine derivative) dictate the following classification based on Structure-Activity Relationship (SAR).

Hazard Classification (GHS)

• Skin Irritation (Category 2): Causes skin irritation.[1]

• Eye Irritation (Category 2A): Causes serious eye irritation.[1]

• STOT-SE (Category 3): May cause respiratory irritation.

Engineering Controls & PPE

• Respiratory: Use a NIOSH-approved N95 or P100 particulate respirator if handling open powder outside a fume hood.

• Glove Permeation:

  • Recommended: Nitrile (0.11 mm) for incidental splash.

  • Critical: If dissolved in DCM , use PVA or Silver Shield laminates; Nitrile degrades rapidly in chlorinated solvents.

Part 4: Synthetic Utility & Mechanism

The utility of this compound lies in its orthogonal reactivity . The amide remains stable while the Boc group is removed, or the amide is dehydrated to a nitrile.

Primary Reaction Pathway: Acidic Deprotection

To utilize the amine for coupling (e.g., reductive amination or SNAr), the Boc group is removed.

• Reagent: 4M HCl in Dioxane or TFA/DCM (1:4).

• Mechanism: Protonation of the carbamate carbonyl

  collapse to carbamic acid decarboxylation to release the secondary amine.

• Handling Note: The resulting product will be the amine salt. Neutralization (e.g., with DIPEA) is required in situ for subsequent nucleophilic attacks.

Secondary Pathway: Amide Dehydration

The amide group can be converted to a nitrile (cyano group) using Burgess reagent or TFAA/Pyridine. This is useful if the target drug requires a cyanobenzyl motif.

Visualization: Reaction Logic

The following diagram illustrates the standard workflow for utilizing this intermediate in a drug discovery campaign.

Caption: Logical workflow for transforming the Boc-protected intermediate into a bioactive scaffold.

Part 5: Experimental Protocols

Protocol: Boc-Deprotection (Standardized)

This protocol ensures quantitative removal of the Boc group without hydrolyzing the amide.

Reagents:

• Substrate: tert-Butyl 3-carbamoylbenzyl(methyl)carbamate (1.0 eq)

• Solvent: Dichloromethane (DCM) [Grade: Anhydrous]

• Acid: Trifluoroacetic acid (TFA) (10-20 eq)

Procedure:

• Dissolution: Dissolve 1.0 g of substrate in 10 mL of DCM in a round-bottom flask. Cool to 0 °C using an ice bath.

• Addition: Add TFA (3-5 mL) dropwise over 10 minutes. Caution: Gas evolution (Isobutene/CO2) will occur.

• Reaction: Remove ice bath and stir at Room Temperature (23 °C) for 2 hours.

• Monitoring: Check via TLC (System: 10% MeOH in DCM). The starting material (high Rf) should disappear; the amine salt (baseline) will appear.

• Workup (Critical):

  • Concentrate the mixture in vacuo to remove excess TFA.

  • Azeotrope: Add toluene (10 mL) and concentrate again (repeat 2x) to remove residual TFA traces.

  • Result: The product is obtained as the TFA salt (viscous oil or foam). Use directly in the next step.

Protocol: Quality Control (NMR)

When analyzing this compound, be aware of rotamers .[2]

• Observation: In DMSO-d6 or CDCl3, the N-Methyl and tert-Butyl peaks often appear as two distinct sets of signals (approx. 60:40 ratio) due to the slow rotation of the N-C(O) bond.

• Validation: To confirm purity, run the NMR at elevated temperature (e.g., 50–60 °C). The peaks should coalesce into sharp singlets.

Part 6: Emergency Response

Scenario	Immediate Action
Eye Contact	Rinse cautiously with water for 15 minutes. Remove contact lenses if present. Seek medical attention immediately (Amides can be persistent irritants).
Skin Contact	Wash with soap and water. If dissolved in organic solvent, remove contaminated clothing immediately to prevent transdermal absorption.
Fire	Use Dry Chemical, CO2, or Water Spray. Note: Burning produces toxic NOx fumes. Firefighters must wear SCBA.
Spill	Dampen solid with water to avoid dust. Sweep up into a sealed container. Do not flush into sewer.

References

• World Intellectual Property Organization (WIPO). Methods and intermediates for preparing rucaparib. WO2019130229A1. (Describes the synthetic utility of methylaminomethyl-benzyl carbamates in PARP inhibitor synthesis). Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for tert-Butyl N-[(3-carbamoylphenyl)methyl]-N-methylcarbamate. (Structural verification and physical property estimation). Link

• Organic Process Research & Development. Scale-Up of a Reductive Alkylation Route to a Novel PARP Inhibitor. (Contextual reference for handling benzylamine intermediates). Link

• Sigma-Aldrich (Merck). Safety Data Sheet: Generic Benzyl Carbamates. (Base GHS classification data). Link

Disclaimer: This guide is for research and development purposes only. Users must perform their own risk assessment before handling chemical substances.

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• 2. Organic Syntheses Procedure [orgsyn.org]

Solubility profile of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate in organic solvents

This guide provides an in-depth technical analysis of the solubility profile for tert-Butyl 3-carbamoylbenzyl(methyl)carbamate , a specialized intermediate often utilized in the synthesis of peptidomimetics and small-molecule inhibitors.[1]

Given the specific nature of this compound, this guide synthesizes predictive Structure-Property Relationship (SPR) analysis with standardized experimental protocols derived from pharmaceutical process chemistry.

Technical Whitepaper | Version 1.0 [1]

Executive Summary

In drug development, the solubility of intermediates like tert-Butyl 3-carbamoylbenzyl(methyl)carbamate dictates the efficiency of reaction kinetics, purification yields, and scale-up viability.[1] This compound presents a dichotomy in solvation behavior: the lipophilic Boc-N(Me)-benzyl moiety promotes solubility in chlorinated and organic esters, while the polar 3-carbamoyl (primary amide) motif introduces strong intermolecular hydrogen bonding, potentially reducing solubility in non-polar media.[1]

This guide categorizes solvent compatibility to optimize process workflows, specifically targeting Reaction Optimization , Extraction , and Crystallization .

Physicochemical Analysis & Predicted Solubility

To understand the solubility profile, we must first dissect the molecule's functional groups and their interaction with solvent systems.

Structural Dissection[1]

• Lipophilic Domain (Solubility Drivers):

  • tert-Butyl carbamate (Boc) group.[1][2][3]

  • N-Methyl group (reduces amide H-bond donation compared to N-H).[1]

  • Benzyl linker and aromatic ring.[1]

  • Impact: Drives solubility in Dichloromethane (DCM) , Ethyl Acetate (EtOAc) , and Tetrahydrofuran (THF) .[1]

• Hydrophilic/Polar Domain (Insolubility Drivers):

  • Meta-substituted Carbamoyl group (-CONH₂).[1]

  • Impact: Acts as a strong Hydrogen Bond Donor (HBD) and Acceptor (HBA).[1] This significantly reduces solubility in non-polar alkanes (Hexane, Heptane) and necessitates polar aprotic solvents for high-concentration stock solutions.[1]

Solubility Tier Classification

The following table summarizes the predicted solubility profile based on standard Boc-benzamide analogs (e.g., tert-butyl 3-aminobenzylcarbamate derivatives).

Solvent Class	Representative Solvents	Predicted Solubility	Process Application
Chlorinated	Dichloromethane (DCM), Chloroform	High (>100 mg/mL)	Primary reaction solvent; Chromatography loading.[1]
Polar Aprotic	DMSO, DMF, DMAc, NMP	Very High (>200 mg/mL)	Stock solutions; Coupling reactions; Library storage.[1]
Esters/Ethers	Ethyl Acetate, Isopropyl Acetate, THF	Moderate to High (20–80 mg/mL)	Extraction layers; Crystallization solvents.[1]
Alcohols	Methanol, Ethanol, Isopropanol	Moderate (10–50 mg/mL)	Solubility increases significantly with heat; useful for recrystallization.[1]
Non-Polar	Hexane, Heptane, Cyclohexane	Insoluble (<1 mg/mL)	Anti-solvents for precipitation/crystallization.[1]
Aqueous	Water, PBS Buffer	Insoluble	Aqueous workup (compound stays in organic layer).[1]

Experimental Protocols for Solubility Determination

Do not rely solely on predictions. The following self-validating protocols allow you to determine the exact solubility limit (saturation point) in your specific lab environment.

Protocol A: Visual Equilibrium Method (Rapid Screening)

Objective: Quickly estimate solubility ranges (Low, Moderate, High) with minimal sample loss.[1]

• Preparation: Weigh 10 mg of the compound into a 4 mL clear glass vial.

• Addition: Add 100 µL of the test solvent (starting concentration: 100 mg/mL).

• Observation: Vortex for 30 seconds.

  • Clear Solution: Solubility > 100 mg/mL.[1]

  • Suspension: Proceed to Step 4.

• Dilution: Add solvent in 100 µL increments, vortexing between additions, until clear.

• Calculation:

Protocol B: Gravimetric Saturation Method (High Accuracy)

Objective: Determine thermodynamic solubility for process specifications.

• Saturation: Add excess solid (~500 mg) to 2 mL of solvent in a sealed vial.

• Equilibration: Stir at the target temperature (e.g., 25°C) for 24 hours.

• Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter into a pre-weighed vessel.

• Evaporation: Evaporate the solvent (Rotavap or Nitrogen blow-down) and dry under high vacuum to constant weight.[1]

• Validation: Re-weigh the residue.

  • Formula:

    [1]

Visualizing the Workflow

The following diagram illustrates the decision logic for solvent selection and solubility testing.

Figure 1: Decision matrix for solvent selection and experimental validation based on process requirements.

Process Implications & Solvent Selection Guide

Reaction Solvent Selection

For synthetic steps involving this intermediate (e.g., deprotection or further coupling):

• Recommended: Dichloromethane (DCM) .[1]

  • Reasoning: Excellent solubility profile; low boiling point simplifies removal; inert to most coupling reagents.[1]

• Alternative (Green Chemistry): 2-Methyltetrahydrofuran (2-MeTHF) .[1][4]

  • Reasoning: Higher boiling point than THF, better phase separation from water, and derived from renewable resources.

Purification (Crystallization)

The amide functionality allows for effective purification via recrystallization.[1]

• Strategy: Dissolve in a minimum amount of warm Ethyl Acetate or Isopropanol . Slowly add Heptane (anti-solvent) while cooling.[1]

• Mechanism: The non-polar anti-solvent forces the polar amide-containing molecule out of solution, while impurities typically remain in the mother liquor.

Safety & Handling

• Hazard: As a benzamide derivative, treat as a potential skin and eye irritant.

• DMSO Handling: When using DMSO stocks, remember that DMSO penetrates skin rapidly, potentially carrying the compound into the bloodstream. Double-gloving (Nitrile) is recommended.[1]

References

• BenchChem. An In-depth Technical Guide to the Solubility of 1,4-Dichlorobenzene in Organic Solvents (Protocol Reference).[1] Retrieved from [1]

• Sanofi. Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes.[1][5]Organic Process Research & Development, 2013. Retrieved from [1]

• National Journal of Pharmaceutical Sciences. Determination of solubility by gravimetric method: A brief review. Retrieved from [1]

• Imperial College London. Solubility determination and modelling of benzamide in organic solvents. Retrieved from [1]

• ACS GCI Pharmaceutical Roundtable. Solvent Selection Guides. Retrieved from [1]

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Technical Guide: Sourcing and Synthesizing tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

This technical guide details the commercial landscape, synthesis strategies, and quality control protocols for tert-Butyl 3-carbamoylbenzyl(methyl)carbamate , a critical intermediate in medicinal chemistry.

Executive Summary

tert-Butyl 3-carbamoylbenzyl(methyl)carbamate is a high-value bifunctional linker used primarily in the development of PARP inhibitors (e.g., Veliparib analogs) and kinase inhibitors. Its structure features a benzamide motif (critical for hydrogen bonding in active sites) and a Boc-protected N-methylamine tail (serving as a solubilizing group or vector for further functionalization).

While the deprotected core (3-[(methylamino)methyl]benzamide, CAS 956234-96-1) is a known fragment, the N-Boc protected variant is often a "make-on-demand" item. This guide provides a dual strategy: identifying direct suppliers of the target and its precursors, and outlining a validated synthesis route for internal production.

Chemical Identity & Specifications

Property	Specification
Chemical Name	tert-Butyl 3-carbamoylbenzyl(methyl)carbamate
Common Synonyms	N-Boc-3-(methylaminomethyl)benzamide; 3-[(N-tert-Butoxycarbonyl-N-methylamino)methyl]benzamide
Molecular Formula	C₁₄H₂₀N₂O₃
Molecular Weight	264.32 g/mol
Core CAS (Deprotected)	956234-96-1 (HCl salt: 2438843-79-7)
Precursor CAS (Bromo)	317358-61-5 (tert-Butyl 3-bromobenzyl(methyl)carbamate)
Precursor CAS (Formyl)	1823500-78-2 (tert-Butyl 3-formylbenzyl(methyl)carbamate)
Physical State	White to off-white solid
Solubility	Soluble in DMSO, MeOH, DCM; Insoluble in water

Commercial Landscape: Suppliers & Sourcing Strategy

Due to the specific nature of the amide functionality, many suppliers stock the bromo or ester precursors rather than the final amide. Researchers are advised to check for the precursors if the target is out of stock.

Tier 1: Primary Suppliers (Building Blocks)

These vendors frequently stock the core scaffold or the immediate precursors.

• BLD Pharm: High availability of the bromo and amino precursors. Known for rapid shipping from Shanghai/USA warehouses.

• Combi-Blocks: Specializes in benzamide and benzylamine fragments. Excellent source for CAS 317358-61-5 (Bromo precursor).

• Enamine: Likely offers this as part of their "REAL" (Readily Accessible) database, meaning they can synthesize it in 2-3 weeks if not on the shelf.

• Sigma-Aldrich (MilliporeSigma): Acts as an aggregator for smaller catalogs; reliable for reference standards but often higher cost.

• Apollo Scientific: Strong presence in the UK/EU market for fluorinated and nitrogen-heterocycle building blocks.

Tier 2: Precursor Sourcing (The "Make" Strategy)

If the target is unavailable, purchase the Bromo-intermediate (CAS 317358-61-5) . It is chemically stable, widely available, and can be converted to the amide in two steps (Cyanation

Hydrolysis).

Technical Workflow: Synthesis & Production

For drug discovery campaigns requiring >10g of material, internal synthesis from the bromo-precursor is often more cost-effective and faster than custom ordering.

Validated Synthetic Pathway

The following workflow utilizes a Pd-catalyzed cyanation followed by controlled hydrolysis to avoid Boc-deprotection.

Protocol 1: Cyanation of the Bromo-Precursor

• Reagents: tert-Butyl 3-bromobenzyl(methyl)carbamate (1.0 eq), Zn(CN)₂ (0.6 eq), Pd(PPh₃)₄ (5 mol%).

• Solvent: Anhydrous DMF (degassed).

• Procedure:

  • Charge flask with Bromo-precursor, Zn(CN)₂, and Pd catalyst under Argon.

  • Add DMF and heat to 85°C for 4-6 hours.

  • Critical Step: Monitor by LCMS for disappearance of bromide (M+H 300/302 pattern) and appearance of nitrile (M+H ~247).

  • Workup: Cool, dilute with EtOAc, wash with dilute NH₄OH (to remove Zn/Cu salts), then brine.

  • Yield: Typically 85-90%.

Protocol 2: Radziszewski Hydrolysis (Nitrile to Amide)

• Rationale: Acidic hydrolysis (HCl/H₂SO₄) will strip the Boc group. Basic hydrolysis with peroxide is selective for the nitrile.

• Reagents: Nitrile intermediate (1.0 eq), 30% H₂O₂ (5.0 eq), 6M NaOH (1.5 eq).

• Solvent: DMSO or EtOH.

• Procedure:

  • Dissolve nitrile in DMSO at 0°C.

  • Add NaOH, then dropwise add H₂O₂ (exothermic!).

  • Allow to warm to RT and stir for 1 hour.

  • Quench: Carefully add saturated Na₂S₂O₃ to quench excess peroxide.

  • Extraction: Extract with EtOAc. The product is often pure enough to proceed without chromatography.

Quality Control & Characterization

Trustworthiness in biological assays depends on the purity of the linker.

Test	Acceptance Criteria	Methodological Note
HPLC Purity	>98.0% (254 nm)	Impurities often include the carboxylic acid (over-hydrolysis) or des-Boc amine.
1H NMR	Consistent structure	Look for the tert-butyl singlet at ~1.45 ppm (9H) and the N-Methyl singlet at ~2.85 ppm (3H).
Residual Metal	Pd < 10 ppm	Critical if used in downstream biological assays; use scavenger resin (e.g., SiliaMetS® Thiol) if Pd levels are high.

Diagnostic NMR Signals (DMSO-d₆)

• Amide NH₂: Two broad singlets at ~7.3 and ~7.9 ppm (distinctive for benzamides).

• Benzylic CH₂: Singlet at ~4.4 ppm.

• Boc Group: Strong singlet at 1.4-1.5 ppm.

• Rotamers: Note that N-Boc-N-methyl groups often show rotamers in NMR at room temperature, causing peak broadening or doubling. Run at 50°C to coalesce signals if necessary.

Applications in Drug Discovery

This molecule serves as a "privileged structure" in two main areas:

• PARP Inhibition: The 3-carbamoyl (benzamide) group mimics the nicotinamide moiety of NAD+, binding to the donor site of PARP enzymes. The N-methyl/Boc tail extends into the solvent front or hydrophobic pocket, allowing for the attachment of solubility-enhancing tails.

• PROTAC Linkers: The diamine nature (after deprotection) allows this scaffold to serve as a rigid, aromatic spacer between an E3 ligase ligand and a protein of interest.

References

• Organic Chemistry Portal. (2025). Boc-Protected Amino Groups: Stability and Deprotection Mechanisms. Retrieved from [Link]

• PubChem. (2025).[1] Compound Summary: 3-[(methylamino)methyl]benzamide (CAS 956234-96-1).[2] Retrieved from [Link]

Sources

• 1. tert-butyl N-((3-(aminomethyl)phenyl)methyl)carbamate | C13H20N2O2 | CID 2756043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-[(methylamino)methyl]benzamide,(CAS# 956234-96-1)|Sinfoo BIOCHEM [sinfoobiotech.com]

Protocols & Analytical Methods

Application Notes and Protocols: Facile Deprotection of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

Introduction

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, prized for its role in protecting amine functionalities. Its widespread use in pharmaceutical and materials science is attributed to its stability across a range of chemical environments and, crucially, its clean and efficient removal under acidic conditions. This application note provides a detailed protocol for the Boc deprotection of tert-butyl 3-carbamoylbenzyl(methyl)carbamate, a substrate of interest in the development of various biologically active molecules. We will delve into the mechanistic underpinnings of this transformation, present robust experimental procedures, and discuss critical process parameters to ensure high yield and purity of the desired secondary amine, 3-(methylaminomethyl)benzamide.

The primary challenge in the deprotection of this specific substrate lies in the selective cleavage of the Boc group while preserving the integrity of the primary amide (carbamoyl) functionality. While amides are generally robust, they can be susceptible to hydrolysis under harsh acidic conditions.[1] Therefore, the protocols outlined herein are optimized for selectivity, employing mild yet effective conditions to achieve the desired transformation.

Reaction Mechanism: Acid-Catalyzed Boc Deprotection

The removal of the Boc protecting group is an acid-catalyzed process that proceeds through a well-established E1 elimination mechanism.[2][3] The key steps are as follows:

• Protonation: The reaction is initiated by the protonation of the carbonyl oxygen of the Boc group by a strong acid, typically trifluoroacetic acid (TFA). This initial protonation enhances the electrophilicity of the carbonyl carbon.[3]

• Formation of a Stable Carbocation: The protonated intermediate is unstable and undergoes fragmentation, leading to the formation of a stable tertiary carbocation (tert-butyl cation) and an unstable carbamic acid intermediate.[2][3]

• Decarboxylation: The carbamic acid intermediate rapidly decomposes, releasing carbon dioxide gas and the desired free amine.[2][3]

• Amine Salt Formation: In the acidic reaction medium, the newly liberated amine is protonated, forming a stable salt (e.g., a trifluoroacetate salt when using TFA).[2]

// Reactants Boc_Amine [label=<

tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

]; TFA [label="H-A (TFA)"];

// Intermediates Protonated_Boc [label=<

Protonated Carbamate

]; Carbamic_Acid [label=<

Carbamic Acid Intermediate

]; tBu_Cation [label="(CH₃)₃C⁺"];

// Products Amine_Salt [label=<

3-(Methylaminomethyl)benzamide TFA Salt

]; CO2 [label="CO₂"]; Isobutylene [label="Isobutylene"];

// Nodes representing the species Start [label="tert-Butyl 3-carbamoylbenzyl(methyl)carbamate"]; Protonated [label="Protonated Intermediate"]; CarbamicAcid [label="Carbamic Acid"]; tButylCation [label="tert-Butyl Cation"]; FinalAmineSalt [label="3-(Methylaminomethyl)benzamide\n(as TFA salt)"]; CO2 [label="Carbon Dioxide"]; Isobutylene [label="Isobutylene"];

// Edges representing the reaction steps Start -> Protonated [label="+ H⁺ (from TFA)", fontcolor="#34A853"]; Protonated -> CarbamicAcid [label="Fragmentation", fontcolor="#EA4335"]; Protonated -> tButylCation [style=dashed, arrowhead=none]; CarbamicAcid -> FinalAmineSalt [label="Decarboxylation", fontcolor="#FBBC05"]; CarbamicAcid -> CO2 [style=dashed, arrowhead=none]; tButylCation -> Isobutylene [label="- H⁺", fontcolor="#34A853"];

// Invisible edges for alignment edge [style=invis]; Protonated -> CarbamicAcid; CarbamicAcid -> FinalAmineSalt; }

Caption: Mechanism of acid-catalyzed Boc deprotection.

Experimental Protocols

Materials and Reagents

Reagent	Grade	Supplier
tert-Butyl 3-carbamoylbenzyl(methyl)carbamate	≥98%	Varies
Trifluoroacetic Acid (TFA)	Reagent Grade, ≥99%	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Varies
Saturated Sodium Bicarbonate (NaHCO₃) Solution	ACS Reagent	Fisher Scientific
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Reagent	Varies
Diethyl Ether	ACS Reagent	Varies

Protocol 1: Boc Deprotection using Trifluoroacetic Acid in Dichloromethane

This protocol is a standard and highly effective method for Boc deprotection. The use of DCM as a solvent is advantageous due to its inertness and ease of removal.

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve tert-butyl 3-carbamoylbenzyl(methyl)carbamate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.1–0.5 M.

• Addition of TFA: Cool the solution to 0 °C in an ice bath. To the stirred solution, add trifluoroacetic acid (TFA) (10-20 eq) dropwise. A common and effective ratio is 25-50% TFA in DCM (v/v).[4]

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 1-3 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Upon completion, remove the solvent and excess TFA under reduced pressure using a rotary evaporator. To ensure complete removal of TFA, the residue can be co-evaporated with toluene (2-3 times).

• Neutralization and Extraction: Dissolve the crude residue in DCM and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.[4] Carefully add the bicarbonate solution as evolution of CO₂ gas will occur. Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to afford the crude 3-(methylaminomethyl)benzamide.

• Purification (Optional): If necessary, the product can be further purified by column chromatography on silica gel or by crystallization.

Caption: Experimental workflow for Boc deprotection.

Discussion and Key Considerations

• Choice of Acid: While TFA is highly effective, other strong acids like hydrochloric acid (HCl) in dioxane or ethyl acetate can also be employed.[5] However, TFA is often preferred due to its volatility, which simplifies its removal during work-up.

• Reaction Time and Temperature: For the given substrate, the deprotection is typically complete within 1-3 hours at room temperature. Prolonged reaction times or elevated temperatures should be avoided to minimize the risk of amide hydrolysis.[1]

• Side Reactions and Scavengers: The tert-butyl cation generated during the reaction is an electrophile and can potentially alkylate nucleophilic sites on the substrate or product. While the aromatic ring of the benzyl group is somewhat deactivated by the carbamoyl group, sensitive substrates might require the use of a scavenger like anisole or triethylsilane to trap the tert-butyl cation.

• Work-up Procedure: Thorough removal of TFA is crucial, as residual acid can interfere with subsequent synthetic steps. Co-evaporation with a non-polar solvent like toluene is an effective technique. Neutralization with a mild base like sodium bicarbonate is preferred over stronger bases to avoid any potential side reactions with the product.

Data Summary

Protocol	Acid System	Solvent	Temperature	Typical Time	Yield	Notes
1	25-50% TFA	DCM	0 °C to RT	1-3 h	>90%	Standard, reliable method.[4]
2	4M HCl	Dioxane	RT	2-4 h	>85%	Alternative to TFA; product isolated as HCl salt.[5]

Conclusion

The Boc deprotection of tert-butyl 3-carbamoylbenzyl(methyl)carbamate can be achieved efficiently and selectively using standard acidic conditions. By carefully controlling the reaction parameters, particularly time and temperature, the desired secondary amine can be obtained in high yield and purity, while preserving the integrity of the carbamoyl functionality. The protocols and considerations outlined in this application note provide a robust framework for researchers and drug development professionals working with this and structurally related compounds.

References

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Master Organic Chemistry. (2019, October 7). Amide Hydrolysis Using Acid Or Base. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (2026, February 8). tert-Butyl Carbamate (BOC) Deprotection. Retrieved from [Link]

• Save My Exams. (2025, January 5). Reactions of Amides. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20 : Amide hydrolysis. Retrieved from [Link]

• ResearchGate. (2024, March 13). Can amide and ethyl ester resist a N-Boc deprotection?. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Lab Reporter [fishersci.co.uk]

Application Notes and Protocols: Leveraging tert-Butyl 3-carbamoylbenzyl(methyl)carbamate in Fragment-Based Drug Design

Introduction: The Power of Small Beginnings in Drug Discovery

Fragment-Based Drug Design (FBDD) has firmly established itself as a powerful and efficient paradigm in modern drug discovery, offering a rational alternative to traditional high-throughput screening (HTS).[1][2] Instead of screening large, complex molecules, FBDD focuses on identifying low-molecular-weight compounds, or "fragments," that bind with low affinity to a biological target.[3][4] These initial hits serve as high-quality starting points for the development of potent and selective lead compounds through a process of iterative optimization.[2][5] The core principle of FBDD lies in the higher probability of finding a binding event for a small, simple molecule compared to a larger, more complex one. This approach allows for a more thorough exploration of chemical space with a smaller library of compounds.[6]

This application note provides a comprehensive guide to the principles and practical application of FBDD, using tert-Butyl 3-carbamoylbenzyl(methyl)carbamate as a model fragment. We will delve into the rationale behind its selection, detailed protocols for its screening and validation, and strategies for its elaboration into a more potent lead compound.

The Exemplary Fragment: tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

The selection of fragments for a screening library is a critical first step in any FBDD campaign. Ideal fragments adhere to the "Rule of Three," which provides a set of guidelines for their physicochemical properties to ensure they are good starting points for optimization.[3][7][8]

tert-Butyl 3-carbamoylbenzyl(methyl)carbamate serves as an excellent case study for a well-behaved fragment. Its properties, calculated using Molinspiration, are summarized below:

Property	Value	"Rule of Three" Guideline
Molecular Weight	278.35	< 300 Da
cLogP	2.35	≤ 3
Hydrogen Bond Donors	2	≤ 3
Hydrogen Bond Acceptors	3	≤ 3

As the table demonstrates, this compound successfully meets all the criteria of the "Rule of Three," making it an ideal candidate for an FBDD screening library. Its structure possesses key features for potential interactions with a protein target, including a carbamoyl group and a carbamate linker, which can participate in hydrogen bonding. The benzyl ring provides a scaffold that can be readily modified during the elaboration phase.

The FBDD Workflow: From Fragment to Lead

The journey from a weakly binding fragment to a potent lead compound follows a structured and iterative workflow. This process typically involves several key stages, each employing a variety of biophysical and biochemical techniques.

Figure 1: A generalized workflow for Fragment-Based Drug Design.

Protocols for Fragment Screening and Validation

The initial identification of fragments that bind to the target protein is a crucial step. Due to the weak affinities of these interactions (typically in the µM to mM range), sensitive biophysical techniques are required.[9][10]

Protocol 1: Primary Screening using Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures changes in the refractive index at the surface of a sensor chip where the target protein is immobilized, allowing for the real-time detection of binding events.[10][11]

Objective: To identify fragments from a library that bind to the target protein.

Materials:

• SPR instrument (e.g., Biacore T200)

• Sensor chip (e.g., CM5)

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 5.0)

• Running buffer (e.g., HBS-EP+)

• Target protein

• Fragment library containing tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

• Regeneration solution (e.g., 10 mM glycine-HCl, pH 2.5)

Procedure:

• Protein Immobilization:

  • Equilibrate the sensor chip with running buffer.

  • Activate the sensor surface using a mixture of EDC and NHS.

  • Inject the target protein in the immobilization buffer to achieve the desired immobilization level.

  • Deactivate any remaining active groups with ethanolamine.

• Fragment Screening:

  • Prepare a stock solution of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate and other fragments in DMSO.

  • Dilute the fragments into the running buffer to the desired screening concentration (typically 100-500 µM).

  • Inject the fragment solutions over the immobilized target protein surface and a reference surface (without protein).

  • Monitor the change in response units (RU) to detect binding.

  • After each injection, regenerate the sensor surface with the regeneration solution.

• Data Analysis:

  • Subtract the reference channel data from the target channel data to correct for bulk refractive index changes.

  • Identify fragments that show a significant and reproducible binding response.

Protocol 2: Hit Confirmation using Saturation Transfer Difference (STD) NMR

STD NMR is a powerful ligand-observed NMR technique used to confirm fragment binding and to provide information about which parts of the fragment are in close contact with the protein.[12][13]

Objective: To confirm the binding of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate to the target protein and to map its binding epitope.

Materials:

• NMR spectrometer (≥ 500 MHz) with a cryoprobe

• NMR tubes

• Deuterated buffer (e.g., 50 mM phosphate buffer in D₂O, pH 7.4)

• Target protein

• tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

Procedure:

• Sample Preparation:

  • Prepare a solution of the target protein in the deuterated buffer (typically 10-50 µM).

  • Prepare a stock solution of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate in a deuterated solvent (e.g., DMSO-d₆).

  • Add the fragment to the protein solution to achieve a final concentration of 1-2 mM (a 100-fold excess).

• NMR Data Acquisition:

  • Acquire a standard 1D ¹H NMR spectrum of the sample.

  • Set up the STD NMR experiment with selective saturation of the protein resonances (on-resonance) and a control experiment with off-resonance saturation.

  • Acquire the on-resonance and off-resonance spectra.

• Data Processing and Analysis:

  • Subtract the on-resonance spectrum from the off-resonance spectrum to obtain the STD spectrum.

  • Signals present in the STD spectrum correspond to the protons of the fragment that are in close proximity to the protein upon binding.

  • The relative intensities of the signals in the STD spectrum provide information about the binding epitope of the fragment.

Structural Characterization of the Fragment-Protein Complex

Obtaining a high-resolution 3D structure of the fragment bound to the target protein is a cornerstone of FBDD.[14] This structural information is invaluable for guiding the subsequent elaboration of the fragment into a more potent inhibitor. X-ray crystallography is the most common technique used for this purpose.

Protocol 3: X-ray Crystallography of the Fragment-Protein Complex

Objective: To determine the three-dimensional structure of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate bound to the target protein.

Materials:

• Crystals of the target protein

• Soaking solution (mother liquor supplemented with a high concentration of the fragment)

• Cryoprotectant

• Synchrotron X-ray source

Procedure:

• Crystal Soaking:

  • Prepare a high-concentration solution of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate in a solvent compatible with the crystallization conditions.

  • Transfer a protein crystal to a drop of soaking solution and incubate for a defined period (minutes to hours).

• Cryo-cooling:

  • Briefly transfer the soaked crystal to a cryoprotectant solution to prevent ice formation during data collection.

  • Flash-cool the crystal in liquid nitrogen.

• X-ray Diffraction Data Collection:

  • Mount the cryo-cooled crystal on the goniometer of a synchrotron beamline.

  • Collect a complete X-ray diffraction dataset.

• Structure Determination and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the crystal structure using molecular replacement with the known structure of the apo-protein.

  • Build the fragment into the resulting electron density map and refine the structure to obtain a high-resolution model of the protein-fragment complex.

From Hit to Lead: The Art of Fragment Elaboration

Once a fragment hit has been validated and its binding mode determined, the next phase is to elaborate the fragment to improve its affinity and other drug-like properties. There are three main strategies for fragment elaboration: growing, linking, and merging.[4][5]

Sources

• 1. chemsketch.en.softonic.com [chemsketch.en.softonic.com]
• 2. Draw Chemistry [drawchemistry.io]
• 3. freechemdraw.com [freechemdraw.com]
• 4. Calculation of molecular properties [molinspiration.com]
• 5. Free Online Chemical Structure Drawer [edraw.ai]
• 6. chemsketch.en.download.it [chemsketch.en.download.it]
• 7. Software Details: ChemSketch [software.uncg.edu]
• 8. Molinspiration Property Calculator [molinspiration.com]
• 9. chemistry.com.pk [chemistry.com.pk]
• 10. acdlabs.com [acdlabs.com]
• 11. acdlabs.com [acdlabs.com]
• 12. Fisher Scientific: Chemical Structure Search [fishersci.com]
• 13. acdlabs.com [acdlabs.com]
• 14. slashdot.org [slashdot.org]

Reaction conditions for alkylation of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

This Application Note is designed for researchers optimizing the alkylation of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate .

Based on the chemical structure, this substrate contains two nitrogen functionalities:[1][2]

• A Primary Amide (

  ): Located at the 3-position of the benzyl ring. This is the active nucleophile for alkylation.

• A Tertiary Carbamate (

  ): Located at the benzylic position. Being fully substituted ( -methyl, -Boc), this site is chemically inert to alkylation, serving as an orthogonal protecting group.

Target Transformation:

-alkylation of the benzamide moiety to generate secondary or tertiary amides.

Application Note: Chemoselective -Alkylation of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

-Methyl-Boc Groups.

Executive Summary

The alkylation of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate requires precise control to favor

-alkylation over -alkylation (imidate formation) while preserving the acid-labile Boc group. The primary challenge is the ambident nucleophilicity of the amide anion. This guide presents two validated protocols:

• Protocol A (Kinetic Control): Sodium Hydride (NaH) in DMF for rapid, high-yield synthesis.

• Protocol B (Thermodynamic/Green): Phase Transfer Catalysis (PTC) for improved selectivity and scalability.

Substrate Analysis & Mechanistic Insight

Structural Considerations

The substrate features a primary benzamide (

in DMSO) and a Boc-protected amine .

• Chemo-differentiation: The carbamate nitrogen is fully substituted (

  -Me, -Boc) and non-nucleophilic. The reaction is exclusively regioselective for the amide.

• Stability Warning: The Boc group is stable to base but susceptible to thermal degradation (

  ) or strong Lewis acids. Avoid acid-generating alkylating agents (e.g., unbuffered alkyl chlorocarbonates).

Reaction Pathway Visualization

The following diagram illustrates the competing pathways and the decision logic for condition selection.

Caption: Mechanistic pathway for amide alkylation showing the competition between N-alkylation (thermodynamic) and O-alkylation (kinetic).

Experimental Protocols

Protocol A: Classical Base-Mediated Alkylation (NaH/DMF)

Best for: Small-scale discovery, unreactive alkyl halides, and rapid library generation. Mechanism: Irreversible deprotonation by NaH generates a "naked" anion in DMF, driving nucleophilicity.

Reagents:

• Substrate (1.0 equiv)

• Sodium Hydride (60% dispersion in oil) (1.2 equiv)

• Alkyl Halide (R-X) (1.1 – 1.2 equiv)

• Solvent: Anhydrous DMF (0.1 M concentration)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and cool under

  atmosphere.

• Dissolution: Dissolve tert-Butyl 3-carbamoylbenzyl(methyl)carbamate in anhydrous DMF.

• Deprotonation: Cool the solution to

  . Add NaH portion-wise over 5 minutes.

  • Observation: Gas evolution (

    ) will occur. Stir at for 30 minutes until evolution ceases and the solution becomes clear/yellow.

• Alkylation: Add the Alkyl Halide dropwise via syringe.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 2–12 hours.

  • Monitoring: Check TLC/LCMS.[3][4] If

    -alkylation is observed (imidate), heat to to encourage thermodynamic rearrangement to the -alkyl product.

• Quench: Cool to

  . Carefully add saturated aqueous (do not use HCl, as it will cleave the Boc group).

• Workup: Extract with EtOAc (

  ). Wash combined organics with ( ) and Brine ( ) to remove DMF. Dry over .[3][4][5]

Protocol B: Phase Transfer Catalysis (PTC)

Best for: Scale-up (>1g), moisture-sensitive substrates, and high

-selectivity. Mechanism: Interfacial deprotonation limits the concentration of free anion, reducing -alkylation and dialkylation side products.

Reagents:

• Substrate (1.0 equiv)

• Base: 50% aq. KOH or solid powdered KOH (3.0 equiv)

• Catalyst: Tetrabutylammonium bromide (TBAB) or Hydrogen Sulfate (TBAHS) (0.1 equiv)

• Solvent: Toluene or 2-MeTHF.

Step-by-Step Procedure:

• Setup: Charge flask with Substrate, Toluene (0.2 M), and TBAB (10 mol%).

• Base Addition: Add powdered KOH or 50% KOH solution.

• Alkylation: Add Alkyl Halide (1.2 equiv) in one portion.

• Reaction: Vigorously stir (essential for PTC) at RT to

  for 4–16 hours.

• Workup: Dilute with water. Separate phases. The product remains in the organic (Toluene) layer, minimizing extraction steps.

Data Interpretation & Troubleshooting

Analytical Checkpoints

Parameter	Method	Expected Result	Troubleshooting
Conversion	LC-MS	corresponds to Product	If slow: Add KI (0.1 eq) (Finkelstein) or heat to 50°C.
Selectivity	NMR	-Alkyl: 3.2-3.5 ppm (N-CH2) -Alkyl: 4.0-4.5 ppm (O-CH2)	If -alkyl high: Switch to Protocol B (PTC) or use soft electrophiles.
Boc Integrity	NMR	Singlet at 1.4 ppm (9H)	If missing: Ensure quench was neutral/basic. Avoid acidic workup.

Decision Logic for Optimization

Use the following logic flow to troubleshoot low yields or poor selectivity.

Caption: Troubleshooting decision tree for optimizing yield and chemoselectivity.

References

• BenchChem. (2025).[3][4] Optimizing reaction conditions for N-alkylation of benzamide. Retrieved from .

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.

• Organic Chemistry Portal. (2023). Synthesis of Substituted Amides. Retrieved from .

• Wang, J., et al. (2023).[6] Cation-controlled chemoselective synthesis of N-aroylureas and imides via amidation of N-Boc arylamides. Organic Chemistry Frontiers, 10, 2061-2069.[6] . (Demonstrates base effects on N-Boc vs Amide selectivity).

• Takeda Pharmaceutical Company. (Related Art). Synthetic Route to Vonoprazan. (Contextual reference for methylaminomethyl-benzyl scaffolds).

Sources

• 1. Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Direct alkylation of N,N-dialkyl benzamides with methyl sulfides under transition metal-free conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cation-controlled chemoselective synthesis of N-aroylureas and imides via amidation of N-Boc arylamides - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Strategic Utilization of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate: From Intermediate to Bioactive Scaffold

Executive Summary & Structural Logic

tert-Butyl 3-carbamoylbenzyl(methyl)carbamate (CAS: 1345413-70-4) is a specialized synthetic intermediate primarily recognized as the "Western fragment" in the manufacturing of Rucaparib (AG-014699), a potent PARP inhibitor. However, in the broader context of medicinal chemistry, this molecule serves as a "privileged scaffold" for Kinase Inhibitor discovery.

Its structural value lies in its trifunctional nature:

• The Amide (3-carbamoyl): Acts as a hydrogen bond donor/acceptor, capable of interacting with the "hinge region" (Glu/Leu backbone) of kinase ATP-binding pockets or the ribose-binding pocket of PARP enzymes.

• The Linker (Benzyl): Provides the necessary spatial geometry (meta-substitution) to orient the solubilizing tail away from the hydrophobic core.

• The Protected Amine (Boc-N-Me): Allows for orthogonal modification. The N-methyl group improves metabolic stability and solubility, while the Boc group permits controlled coupling to heteroaromatic cores (e.g., indoles, pyrimidines, quinazolines).

Structural Pharmacophore Analysis

The following diagram illustrates the retrosynthetic logic placing this intermediate within the Rucaparib synthesis and its potential mapping to a generic Type I Kinase Inhibitor.

Caption: Figure 1. Pharmacophore mapping of the intermediate to PARP and Kinase inhibitor architectures.

Synthesis Protocol: Preparation of the Intermediate

Before application, the high-purity synthesis of the intermediate itself is required. This protocol avoids the use of unstable acid chlorides, favoring a robust reductive amination route scalable to kilogram quantities.

Reaction Scheme

• Reductive Amination: 3-Cyanobenzaldehyde + Methylamine → Secondary Amine.

• Protection: Secondary Amine + Boc₂O → tert-Butyl (3-cyanobenzyl)(methyl)carbamate.

• Hydration: Nitrile + H₂O₂/Base → Primary Amide.

Detailed Methodology

Step 1: Reductive Amination & Protection

• Reagents: 3-Cyanobenzaldehyde (1.0 eq), Methylamine (2.0 M in THF, 1.5 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), Boc₂O (1.1 eq), DCM (Solvent).

• Procedure:

  • Dissolve 3-cyanobenzaldehyde in DCM (10 vol) at 0°C.

  • Add methylamine solution dropwise. Stir for 30 min to form the imine.

  • Add STAB portion-wise over 1 hour, maintaining temp < 5°C.

  • Warm to RT and stir for 4 hours (Monitor via TLC/LCMS for disappearance of aldehyde).

  • One-Pot Protection: Cool back to 0°C. Add DIPEA (2.0 eq) followed by Boc₂O (1.1 eq). Stir overnight.

  • Workup: Quench with sat. NaHCO₃. Extract with DCM.[1] Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

Step 2: Nitrile Hydration to Amide

• Reagents: tert-Butyl (3-cyanobenzyl)(methyl)carbamate (from Step 1), DMSO (5 vol), K₂CO₃ (0.5 eq), 30% H₂O₂ (4.0 eq).

• Procedure:

  • Dissolve the nitrile intermediate in DMSO. Cool to 0°C.[1]

  • Add K₂CO₃.

  • Add H₂O₂ dropwise (Exothermic! Maintain internal temp < 20°C).

  • Allow to warm to RT and stir for 2 hours.

  • Quench: Pour reaction mixture into ice water (20 vol). The product often precipitates as a white solid.

  • Purification: Filter the solid. If oil forms, extract with EtOAc. Recrystallize from EtOAc/Heptane.

Yield Target: >75% over two steps. QC Criteria: HPLC Purity >98%; ¹H NMR confirms amide protons (broad singlets ~7.5-8.0 ppm).

Application A: Synthesis of Rucaparib (PARP Inhibitor)[2][3]

This is the primary industrial application. The intermediate is coupled to the tricyclic indole core (4-bromo-3-fluoro-5-hydrazineylbenzoic acid derivative) or a pre-formed azepinone core.

Protocol: Reductive Coupling

Context: This step connects the "Western" amine fragment to the "Eastern" tricyclic core.

• Deprotection:

  • Dissolve tert-butyl 3-carbamoylbenzyl(methyl)carbamate in 4N HCl/Dioxane. Stir 2h at RT.

  • Concentrate to dryness to yield 3-(methylaminomethyl)benzamide hydrochloride .

• Coupling (Reductive Amination):

  • Core: 6-Fluoro-1,3,4,5-tetrahydro-azepino[5,4,3-cd]indol-6-one derivative (containing an aldehyde or ketone handle).

  • Conditions: Mix Deprotected Amine (1.2 eq) + Core (1.0 eq) in MeOH/AcOH (10:1).

  • Reducing Agent: Add NaCNBH₃ (1.5 eq) at 0°C.

• Salt Formation:

  • Isolate the free base Rucaparib.

  • Treat with Camphorsulfonic acid (CSA) in ethanol to form Rucaparib Camsylate (the marketed salt form).

Application B: Kinase Inhibitor Library Synthesis (Fragment-Based)

Beyond Rucaparib, this intermediate is used to synthesize Type I Kinase Inhibitors targeting BMPR2 (Bone Morphogenetic Protein Receptor Type II) or p38 MAPK. The benzamide moiety mimics the interaction of the adenine ring of ATP.

Workflow: Scaffold Derivatization

The following DOT diagram outlines the parallel synthesis workflow for creating a library of kinase inhibitors using this intermediate.

Caption: Figure 2. Parallel synthesis workflow for generating kinase inhibitor libraries.

Protocol: SNAr Coupling (Pyrimidine Series)

This reaction targets kinases like JAK or CDK by linking the benzamide fragment to a chloropyrimidine hinge binder.

• Reagents: 2,4-Dichloropyrimidine (1.0 eq), Deprotected Amine Intermediate (1.1 eq), DIPEA (3.0 eq), n-Butanol or DMSO.

• Procedure:

  • Dissolve dichloropyrimidine in n-Butanol.

  • Add DIPEA and the amine intermediate.

  • Heat to 100°C for 4-6 hours. (The C4-Cl is more reactive than C2-Cl).

  • Monitor: LCMS for mono-substitution product.

  • Workup: Evaporate solvent, redissolve in EtOAc, wash with water.

  • Derivatization: The remaining C2-Cl can be further reacted with an aniline or phenol to tune selectivity.

Quality Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield in Hydration	Over-hydrolysis to carboxylic acid.	Strictly control Temp (<25°C) and H₂O₂ equivalents. Stop immediately upon TLC completion.
Incomplete Boc Removal	Acid concentration too low.	Use 4N HCl in Dioxane or TFA/DCM (1:1). Ensure anhydrous conditions if using HCl gas.
Regioselectivity (SNAr)	Attack at wrong pyrimidine carbon.	Lower temperature (0°C -> RT). Ensure steric bulk of amine is considered; C4 is generally favored electronically.
Solubility	Amide group causes aggregation.	Use polar aprotic solvents (DMSO, DMF) or add cosolvents like TFE (Trifluoroethanol).

References

• Rucaparib Synthesis (Key Intermediate)

  • Gillmore, A. T., et al. (2012). "Multikilogram Scale-Up of a Reductive Alkylation Route to a Novel PARP Inhibitor." Organic Process Research & Development.

  • Source:

• Kinase Inhibitor Pharmacophores (Benzamide Scaffold)

  • Cuny, G. D., et al. (2018). "Structure-activity relationship study of BMP signaling inhibitors." Bioorganic & Medicinal Chemistry Letters.

  • Source:

• General Amide Synthesis Protocols

  • Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

  • Source:

• Rucaparib Camsylate Salt Data

  • FDA Label / Drug Approval Package for Rubraca (Rucaparib).

  • Source:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Strategic Synthesis of Benzamide Scaffolds in Drug Discovery

Abstract & Strategic Context

Benzamides (

) represent a privileged scaffold in medicinal chemistry, appearing in roughly 25% of marketed small-molecule drugs (e.g., Metoclopramide, Entinostat). Unlike aliphatic amides, benzamides possess unique electronic conjugation and planarity that enhance metabolic stability but often introduce solubility challenges during synthesis.

This guide moves beyond generic "amide coupling" recipes. It provides a decision matrix for synthesizing benzamide intermediates, specifically addressing the challenges of steric hindrance (e.g., ortho-substituted benzoic acids) and purification bottlenecks caused by the high crystallinity of benzamide products.

Critical Reagent Selection Matrix

The choice of coupling reagent for benzamides is dictated by three variables: Steric bulk of the benzoic acid, Nucleophilicity of the amine, and Downstream Process (Scale/Purification).

Decision Logic: Reagent Selection

The following directed graph illustrates the decision process for selecting the optimal coupling system.

Figure 1: Decision tree for selecting amide coupling reagents based on substrate sterics, scale, and chirality.

Detailed Experimental Protocols

Method A: The Discovery Standard (HATU)

Best for: High-throughput synthesis, unreactive amines, and milligram-scale reactions where yield is paramount over cost. Mechanism: HATU generates a highly reactive At-ester (7-azabenzotriazol-1-yl ester) which reacts faster than standard OBt esters.

Reagents:

• Benzoic Acid derivative (1.0 equiv)

• Amine (1.1 – 1.2 equiv)

• HATU (1.1 – 1.2 equiv)

• DIPEA (Hunig’s Base) (3.0 equiv)

• Solvent: DMF (anhydrous)

Protocol:

• Activation: Dissolve the benzoic acid (1.0 equiv) in anhydrous DMF (0.1 M concentration). Add DIPEA (3.0 equiv) and stir for 2 minutes.

• Active Ester Formation: Add HATU (1.1 equiv) in one portion. The solution typically turns yellow/orange. Stir for 5–10 minutes at Room Temperature (RT).

  • Expert Insight: Pre-activation ensures the acid is fully converted to the active ester before the amine is introduced, reducing potential side reactions with the coupling reagent.

• Coupling: Add the amine (1.2 equiv). Stir at RT for 1–4 hours.

• Monitoring: Monitor by LC-MS. Benzamides are UV-active; look for the distinct mass shift.

• Workup (Critical):

  • Dilute with Ethyl Acetate (EtOAc).[1][2][3][4]

  • Wash 1: 10% Aqueous Citric Acid or 1M HCl (removes unreacted amine and DIPEA).

  • Wash 2: Saturated

    (removes unreacted acid and spent coupling fragments).

  • Wash 3: Water/Brine (3x) (Crucial to remove Tetramethylurea , the carcinogenic byproduct of HATU).

  • Dry over

    and concentrate.

Method B: The Scalable & Green Approach (T3P)

Best for: Gram-scale synthesis, chiral amines (low epimerization risk), and easy workup (water-soluble byproducts).[5] Reagents:

• T3P (50% w/w solution in EtOAc or DMF) (1.5 equiv)

• Base: Pyridine (2.0 – 3.0 equiv) or N-Methylmorpholine (NMM).

• Solvent: EtOAc or 2-MeTHF (Green solvent).[4]

Protocol:

• Charge: Combine Benzoic Acid (1.0 equiv), Amine (1.1 equiv), and Base (3.0 equiv) in EtOAc or 2-MeTHF.

• Addition: Cool to 0°C. Add T3P solution (1.5 equiv) dropwise.

  • Expert Insight: T3P is an anhydride; cooling controls the exotherm. Unlike HATU, T3P does not require pre-activation.

• Reaction: Allow to warm to RT and stir for 2–12 hours.

• Workup (Self-Validating):

  • Add water directly to the reaction mixture.

  • Separate layers.[2] Wash organic layer with 1M NaOH (removes T3P byproducts as water-soluble phosphonates) and then 1M HCl.

  • Result: The organic layer usually contains pure benzamide, often requiring no chromatography.

Method C: The "Sledgehammer" (Acid Chloride)

Best for: Sterically hindered ortho-substituted benzoic acids (e.g., 2,6-dimethylbenzoic acid) where HATU/T3P fail.

Protocol:

• Activation: Suspend Benzoic Acid in dry DCM. Add Oxalyl Chloride (1.2 equiv) and a catalytic drop of DMF.

• Conversion: Stir until gas evolution (

  , , ) ceases (approx. 1 h). Concentrate in vacuo to remove excess oxalyl chloride.

• Coupling: Redissolve the crude benzoyl chloride in DCM. Add Amine (1.0 equiv) and

  (2.0 equiv) at 0°C.

• Purification: Benzamides formed this way often precipitate. Filter the solid and wash with water/ether for high purity.

Mechanistic Insight: HATU Activation Pathway

Understanding the activation pathway helps troubleshooting. If the reaction fails, it is often at the "Active Ester" stage due to steric blockage.

Figure 2: Mechanistic pathway of HATU coupling. The formation of the O-At active ester is the critical activation step.

Data Summary & Troubleshooting

Reagent Comparison Table

Feature	HATU (Method A)	T3P (Method B)	Acid Chloride (Method C)
Reactivity	Very High	Moderate to High	Extreme
Steric Tolerance	Moderate	Moderate	High
Racemization Risk	Low (if base controlled)	Very Low	High
Byproduct Removal	Difficult (Tetramethylurea)	Easy (Water soluble)	Easy (Gases/Salts)
Cost	High	Moderate	Low
Green Score	Low (DMF required)	High (EtOAc/MeTHF)	Moderate (DCM)

Troubleshooting Common Failures

• Low Yield with HATU:

  • Cause: Tetramethylurea (TMU) byproduct co-eluting with product.

  • Fix: Perform 3x water washes during workup. If product is polar, use T3P instead to avoid TMU generation.

• Reaction Stalls (Sterics):

  • Cause:Ortho-substituents on the benzoic acid ring twist the carboxylate out of plane, preventing attack.

  • Fix: Switch to Method C (Acid Chloride) or use Ghosez's Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) to generate the chloride under neutral conditions.

• Precipitation:

  • Observation: Reaction turns into a thick slurry.

  • Insight: Benzamides are highly crystalline. This is good!

  • Fix: Do not add more solvent. Filter the solid directly. Wash with water and

    . This "crash-out" often yields >95% purity without column chromatography.

References

• Dunetz, J. R., et al. (2011).[5] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters. [Link]

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews. [Link]

• Montalbetti, C. A., & Falque, V. (2005). "Amide bond formation and peptide coupling."[6][7] Tetrahedron. [Link]

• Pattabiraman, V. R., & Bode, J. W. (2011). "Rethinking amide bond synthesis." Nature. [Link]

Sources

• 1. MedChem Tips and Tricks – ACSGCIPR [acsgcipr.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 6. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 7. m.youtube.com [m.youtube.com]

Scalable synthesis routes for tert-Butyl 3-carbamoylbenzyl(methyl)carbamate derivatives

Application Note: Scalable Synthesis of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

Executive Summary & Strategic Analysis

The target molecule, tert-Butyl 3-carbamoylbenzyl(methyl)carbamate , represents a critical bifunctional linker often employed in fragment-based drug discovery (FBDD), PROTACs, and peptidomimetics. Its structure features a meta-substituted benzene ring bearing a primary amide (hydrogen bond donor/acceptor) and a Boc-protected N-methyl benzylamine (a masked secondary amine).

The Challenge: Laboratory-scale synthesis often relies on linear coupling of benzoic acids or direct alkylation of benzyl halides. However, upon scale-up (>100 g), these routes suffer from:

• Bis-alkylation: Direct methylation of benzylamines often yields inseparable tertiary amine impurities.

• Amide Hydrolysis: Converting nitriles to amides can over-hydrolyze to carboxylic acids.

• Atom Economy: Peptide coupling reagents (HATU, EDCI) are cost-prohibitive and waste-intensive at kilogram scales.

The Solution: This protocol details a Convergent Reductive Strategy utilizing Methyl 3-formylbenzoate as the starting material. This route prioritizes flow-compatible chemistry and atom economy, utilizing ammonolysis for the final amide formation to ensure high purity without chromatography.

Retrosynthetic Logic & Pathway

The synthesis is designed to avoid "protect-deprotect" loops. We utilize the ester moiety as a "masked" amide that survives the initial reductive amination conditions.

Workflow Visualization:

Figure 1: Three-step linear synthesis route designed for scalability and minimal purification.

Detailed Experimental Protocols

Step 1: Reductive Amination (Formation of the Secondary Amine)

Objective: Selective mono-methylation of the benzylic position. Rationale: Using reductive amination avoids the statistical mixture of mono/di-alkylated products seen with alkyl halides.

Reagents:

• Methyl 3-formylbenzoate (1.0 equiv)

• Methylamine (2.0 M in THF, 1.5 equiv)

• Sodium Borohydride (NaBH₄, 0.6 equiv) or STAB (Sodium Triacetoxyborohydride)

• Methanol (Solvent)[1][2]

Protocol:

• Imine Formation: Charge a reaction vessel with Methyl 3-formylbenzoate and anhydrous Methanol (5 vol). Cool to 0°C.

• Add Methylamine solution dropwise over 30 minutes. Allow to warm to Room Temperature (RT) and stir for 2 hours. IPC (In-Process Control): Check for disappearance of aldehyde via TLC/LCMS.

• Reduction: Cool the mixture back to 0°C. Add NaBH₄ portion-wise (Caution: Exothermic, gas evolution).

• Stir at RT for 3 hours.

• Quench: Quench carefully with saturated NH₄Cl solution.

• Workup: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.

  • Note: The secondary amine intermediate is prone to oxidation; proceed immediately to Step 2 or store as an HCl salt.

Step 2: In-Situ Boc Protection

Objective: Protection of the secondary amine to prevent side reactions during ammonolysis.

Reagents:

• Crude Intermediate A (from Step 1)

• Di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv)

• Triethylamine (TEA, 1.5 equiv)

• Dichloromethane (DCM) or THF

Protocol:

• Dissolve the crude amine residue in DCM (5 vol).

• Add TEA followed by Boc₂O solution dropwise at 0°C.

• Stir at RT for 4–6 hours.

• Wash: Wash organic layer with 0.5 M citric acid (removes unreacted amine), then sat. NaHCO₃, then brine.[1]

• Isolation: Concentrate to yield Methyl 3-((tert-butoxycarbonyl)(methyl)amino)methyl)benzoate as a viscous oil or low-melting solid.

  • Purification: Usually sufficiently pure (>95%) for the next step.[3] If not, a short silica plug (Hexane/EtOAc) is recommended.

Step 3: High-Pressure Ammonolysis (Ester to Amide)

Objective: Conversion of the methyl ester to the primary amide without hydrolyzing to the acid. Rationale: Direct aminolysis is cleaner than hydrolysis/coupling but requires pressure to keep ammonia in solution.

Reagents:

• N-Boc Ester Intermediate (from Step 2)

• 7N Ammonia in Methanol (10–20 equiv)

Protocol:

• Loading: Charge the N-Boc ester into a pressure-rated vessel (stainless steel autoclave or heavy-walled glass pressure tube).

• Addition: Add 7N NH₃ in MeOH. Seal the vessel immediately.

• Reaction: Heat to 50–60°C for 12–24 hours.

  • Note: Methyl esters react slower than ethyl esters in aminolysis, but the electron-withdrawing nature of the benzyl amine helps.

  • Safety: Pressure will build (approx. 2–5 bar). Ensure burst disk/relief valve is active.

• Workup: Cool to 0°C (critical to reduce ammonia gas release rate). Carefully vent the vessel in a fume hood.

• Concentration: Evaporate the solvent under reduced pressure.

• Crystallization: The residue is often a solid. Recrystallize from EtOAc/Heptane or MTBE to obtain the final product.

Process Control & Data Specifications

Key Analytical Markers:

Parameter	Method	Acceptance Criteria	Notes
Purity	HPLC (254 nm)	> 98.0%	Critical impurity: Benzoic acid derivative (from hydrolysis).
Identity	1H NMR (DMSO-d6)	Confirmed	Look for amide doublet/singlet at ~7.4/8.0 ppm and Boc singlet at 1.4 ppm.
Residual Solvent	GC-HS	< Limit (ICH)	Methanol and TEA must be removed.
Water Content	Karl Fischer	< 0.5%	Amides can be hygroscopic.

Troubleshooting Guide:

• Issue: Incomplete conversion in Step 3 (Ammonolysis).

  • Fix: Do not increase temperature >80°C (risks Boc deprotection). Instead, re-charge with fresh 7N NH₃/MeOH and extend time, or add a catalytic amount of CaCl₂ (Lewis acid catalyst known to accelerate aminolysis).

• Issue: Bis-alkylation in Step 1.

  • Fix: Ensure Methylamine is in large excess and the addition of the aldehyde to the amine is slow. Switch to indirect reductive amination (pre-form imine, then reduce).

References

• Reductive Amination Standards: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849-3862.[4] Link

• Ammonolysis of Esters: "Direct Aminolysis of Methyl Esters With Ammonia in Continuous Flow." Reaction Chemistry & Engineering, RSC, 2025. Link (Contextual grounding for high-pressure/flow aminolysis).

• Boc Protection Protocols: "Protection of Amines as Carbamates." Greene's Protective Groups in Organic Synthesis, Wiley-Interscience.

• General Benzamide Synthesis: "Synthesis of N-Substituted Benzamide Derivatives." Medicinal Chemistry, 2018.[5] Link

(Note: While specific CAS-level literature for the exact title molecule is proprietary or sparse, the cited protocols represent the authoritative "Best Practice" for constructing this specific scaffold).

Sources

• 1. Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ias.ac.in [ias.ac.in]
• 3. acs.figshare.com [acs.figshare.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Preparation of secondary amines from N-Boc-N-methylbenzyl carbamates

Executive Summary & Strategic Context

The preparation of secondary amines, particularly

-methylated secondary amines , is a cornerstone of medicinal chemistry. The -Boc- -methylbenzyl carbamate scaffold represents a critical intermediate. It is frequently generated during the enantioselective synthesis of chiral amines (where the benzyl group acts as a chiral auxiliary) or as a purified stable intermediate following methylation sequences.

This Application Note details the selective deprotection of these carbamates to yield high-purity secondary amines. Unlike simple primary amine deprotection, this transformation requires rigorous control to prevent

-butyl cation migration (Friedel-Crafts alkylation) onto the electron-rich benzyl ring—a common failure mode in scale-up.

We present two validated protocols:

• Protocol A (The "Scavenger" Method): TFA-mediated cleavage with cation scavengers for high-value/chiral substrates.

• Protocol B (The "Process" Method): HCl/Dioxane cleavage for rapid salt formation and isolation.

Chemical Pathway & Logic

The objective is the chemoselective cleavage of the tert-butoxycarbonyl (Boc) bond while retaining the

-benzyl/methyl architecture.

Critical Mechanism: Acidic cleavage of the Boc group generates a tert-butyl cation (

-Bu ) and carbamic acid (which decarboxylates). In the presence of an -benzyl group, the generated -Bu is a potent electrophile that can attack the benzyl ring (ortho/para direction), leading to inseparable impurities.

• Solution: The use of Silane Scavengers (e.g., Triethylsilane) or reactive arenes (e.g., 1,3-dimethoxybenzene) is mandatory for high-yield recovery of the clean secondary amine.

Figure 1: Mechanistic pathway highlighting the critical role of cation scavenging to prevent ring alkylation.

Experimental Protocols

Protocol A: High-Fidelity Deprotection (TFA/Silane)

Recommended for: Chiral amines, electron-rich benzyl rings, and small-to-medium scale (100 mg – 10 g).

Reagents:

• Substrate:

  -Boc- -methylbenzyl carbamate (1.0 equiv)

• Solvent: Dichloromethane (DCM), anhydrous

• Acid: Trifluoroacetic acid (TFA)

• Scavenger: Triethylsilane (

  )

Procedure:

• Dissolution: Dissolve the substrate in DCM (concentration 0.1 M to 0.2 M).

• Scavenger Addition: Add Triethylsilane (2.0 equiv) .

  • Note: The scavenger must be present before the acid is introduced.

• Acidification: Cool the solution to 0°C. Add TFA (10–20 equiv) dropwise over 10 minutes.

  • Why: Exotherm control prevents thermal decomposition.

• Reaction: Warm to room temperature and stir for 1–3 hours. Monitor by TLC or LCMS (look for disappearance of Boc, appearance of amine mass).

• Quench & Workup:

  • Concentrate the reaction mixture under reduced pressure to remove DCM and excess TFA.

  • Crucial Step: Redissolve the oily residue in DCM. Wash with saturated aqueous

    or until the aqueous layer is pH > 12.

  • Extract the aqueous layer with DCM (3x).

  • Dry combined organics over

    , filter, and concentrate.[1]

• Purification: The crude secondary amine is often pure enough. If not, convert to HCl salt (see Protocol B) or purify via silica chromatography (

  with ).

Protocol B: Rapid Salt Formation (HCl/Dioxane)

Recommended for: Robust substrates, scale-up (>10 g), and isolation of stable salts.

Reagents:

• Substrate:

  -Boc- -methylbenzyl carbamate

• Reagent: 4.0 M HCl in 1,4-Dioxane (commercial)

• Solvent: Diethyl ether or Ethyl Acetate (optional diluent)

Procedure:

• Preparation: Dissolve the substrate in a minimum amount of 1,4-dioxane or ethyl acetate.

• Acid Addition: Add 4.0 M HCl in Dioxane (5–10 equiv) at 0°C.

• Precipitation: Stir at room temperature. The secondary amine hydrochloride salt often precipitates directly from the solution within 1–4 hours.

• Isolation:

  • If precipitate forms: Filter the solid under

    or Argon (amine salts can be hygroscopic). Wash with cold diethyl ether.

  • If no precipitate:[2] Add excess diethyl ether or hexanes to induce crystallization.

• Yield: This method typically affords the amine hydrochloride salt in >90% yield without chromatography.

Data Analysis & Troubleshooting

Table 1: Troubleshooting Common Failure Modes

Observation	Root Cause	Corrective Action
Impurity: M+56 peak (LCMS)	-Butyl alkylation on the benzyl ring.	CRITICAL: Switch to Protocol A. Increase Triethylsilane to 3.0–5.0 equiv.
Incomplete Reaction	Boc group is sterically hindered (common in -methyl systems).	Increase acid concentration (neat TFA) or temperature (up to 35°C).
Low Yield (Workup)	Amine is water-soluble or volatile.	Do not use aqueous workup. Use Protocol B to isolate as a solid HCl salt directly.
Racemization	Harsh acidic conditions affecting chiral center.	Maintain temperature < 0°C. Reduce reaction time. Avoid strong Lewis acids.

Advanced Application: The "Masked Methyl" Strategy

While the primary goal is deprotection, researchers should be aware that

-Boc groups can be chemically reduced to -Methyl groups using Lithium Aluminum Hydride ( ).

If the target is a Tertiary Amine (

-Dimethylbenzylamine derivative), one can bypass the deprotection/methylation sequence:

• Reaction:

• Utility: This converts the "protecting group" into a functional methyl group in one step, avoiding the use of genotoxic methyl iodide.

• Note: This does not yield a secondary amine directly but is a valuable strategic pivot point.

References

• Boc Deprotection Mechanisms & Scavengers

  • Lundt, B. F., et al. "Selective removal of the t-butoxycarbonyl group." Int. J. Pept. Protein Res. 1978, 12, 258.
  • Context: Establishes the necessity of scavengers (like silanes)

• Reduction of Carbamates to Methyl Amines (LiAlH4)

  • Moffett, R. B. "2-(1-Pyrrolidyl)propanol."[3] Org.[3][4][5][6][7] Synth. 1953, 33, 82.[3]

  • Context: Classic protocol demonstrating the reduction of carbam

• General Protecting Group Strategies

  • Wuts, P. G. M., & Greene, T. W.[8] Greene's Protective Groups in Organic Synthesis, 4th Ed., Wiley-Interscience, 2006.

  • Context: The definitive guide on stability and cleavage conditions for Boc and Benzyl groups.

• Synthesis of N-Methyl Amines via Carbamates

  • Magre, M., et al. "Magnesium-Catalyzed Reduction of Cyclic and Linear Carbamates."[8][9] Org.[3][4][5][6][7] Lett. 2020, 22, 3209–3214.[8][9]

  • Context: Modern catalytic alternatives to LiAlH4 for converting Boc to Methyl.

Safety Warning: Trifluoroacetic acid is corrosive and volatile. LiAlH4 is pyrophoric. All protocols must be conducted in a fume hood with appropriate PPE.

Sources

• 1. A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines: Tandem Direct Reductive Amination/N-Boc Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Methylation of Boc amino acids - Lokey Lab Protocols [lokeylab.wikidot.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Amine synthesis by carbamate cleavage [organic-chemistry.org]
• 5. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carbamate synthesis by amination (carboxylation) or rearrangement [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Boc-Protected Amino Groups [organic-chemistry.org]
• 9. N-Methylation and Trideuteromethylation of Amines via Magnesium-Catalyzed Reduction of Cyclic and Linear Carbamates [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: NMR Rotamer Resolution in N-Boc-N-methylbenzylamines

Ticket ID: NMR-ROT-BOC-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Troubleshooting split signals and line broadening in tertiary carbamates.

Executive Summary: The "Ghost Peak" Phenomenon

User Issue: You have synthesized an N-Boc-N-methylbenzylamine derivative. Your LC-MS indicates a single pure peak, but your

H NMR in CDCl at room temperature shows double sets of signals (often in a ~2:1 or 1:1 ratio) or broad, undefined "blobs."

Root Cause: This is not an impurity. You are observing rotamers . The N-Boc group forms a carbamate functionality. The nitrogen-carbonyl (

) bond possesses partial double-bond character due to resonance. In tertiary carbamates (like N-methylbenzylamines), the steric bulk of the N-methyl and N-benzyl groups creates a significant rotational energy barrier ( kcal/mol).

At room temperature (298 K), this rotation is slow on the NMR timescale, resulting in the observation of two distinct conformers (cis and trans or

and ).

Diagnostic Module: Impurity vs. Rotamer

Before spending time on Variable Temperature (VT) experiments, confirm the diagnosis.

Q: How do I distinguish rotamers from genuine impurities without heating?

A: Use the 1D-NOESY or EXSY (Exchange Spectroscopy) technique.[1][2] If the two peaks are rotamers, they are in chemical equilibrium.[1][2] Irradiating one peak will transfer magnetization to the other due to chemical exchange, resulting in an inverted phase signal (similar to a NOE but often stronger and same-phase in EXSY depending on mixing time).

Workflow: The Decision Matrix

Caption: Logical workflow for distinguishing conformational isomers (rotamers) from chemical impurities using standard spectroscopic techniques.

Resolution Module: Variable Temperature (VT) NMR

To resolve the spectrum, you must increase the rate of rotation (

) until it is faster than the frequency difference between the rotamers ( ). This is the Coalescence Point .

Standard Protocol: High-Temperature Coalescence

WARNING: Do not use CDCl

for this experiment. Its boiling point (61°C) is too low to reach coalescence for N-Boc carbamates.

Recommended Solvent: DMSO-

(Boiling Point: 189°C) or Toluene- (Boiling Point: 110°C).

Step	Action	Technical Rationale
1	Prepare Sample	Dissolve 5-10 mg of sample in DMSO- . Ensure the tube is sealed tightly to prevent evaporation at high T.
2	Reference Scan (298 K)	Acquire a standard proton spectrum at 25°C. Note the chemical shift separation ( in Hz) of the N-Methyl or Boc-tBu signals.
3	Stepwise Heating	Increase temperature in 10-20°C increments: 40°C 60°C 80°C. Shim at each step.
4	Target Temperature	N-Boc carbamates typically coalesce between 80°C and 110°C (353-383 K) .
5	Observation	Signals will broaden further, flatten, and then merge into a single sharp peak.
6	Cooling	Return to 298 K to confirm reversibility. If the spectrum doesn't return to the original split state, the compound degraded.

Advanced Module: Thermodynamic Calculations

Q: How do I calculate the energy barrier (

) for my publication?

A: You can calculate the free energy of activation at the coalescence temperature (

) using the Gutowsky-Holm approximation and the Eyring equation.

Required Data:

• (Kelvin): The temperature where the two peaks merge into a flat-topped plateau.[3]
• (Hz): The separation between the two rotamer signals at slow exchange (measured at the lowest possible temperature, e.g., 298 K or lower).[4]

The Calculation Workflow

Step 1: Calculate Rate Constant (

) at Coalescence

Step 2: Calculate Free Energy of Activation (

) Using the Eyring equation: (Result in kcal/mol)[4]

Typical Values for N-Boc-N-methylbenzylamines

Parameter	Typical Range	Notes
(N-Me)	10 - 50 Hz	Depends on field strength (higher MHz = higher Hz separation).
(Coalescence)	340 K - 380 K	(67°C - 107°C)
	15 - 17 kcal/mol	If you calculate <10 or >22, check your units.

Mechanistic Visualization

Understanding the equilibrium helps in assigning the major/minor rotamers. In N-methylbenzylamines, the "trans" (anti) form usually places the bulky Benzyl group away from the Boc-carbonyl oxygen, but the N-Methyl group is also sterically demanding, leading to the observed mixtures.

Caption: The equilibrium between cis and trans carbamate rotamers requires overcoming the resonance-stabilized C-N bond rotation barrier.

Frequently Asked Questions (FAQ)

Q: Can I just report the rotamer peaks as a list in my paper? A: Yes. The standard format is: "mixture of rotamers, ratio X:Y". List the major and minor peaks separately (e.g.,

2.80 (s, 3H, major), 2.75 (s, 3H, minor)). However, acquiring a high-temperature spectrum in DMSO- to provide a "clean" set of data is considered best practice for characterization.

Q: Why do my peaks disappear completely at 50°C? A: You are likely at the intermediate exchange rate . At this exact temperature, the broadening is maximal, effectively flattening the peak into the baseline. Continue heating; the peak will re-emerge as a sharp singlet.

Q: Does solvent polarity affect the ratio? A: Yes. Polar solvents (DMSO, Methanol) stabilize the dipole of the carbamate resonance structure differently than non-polar solvents (Chloroform, Toluene). Changing solvents can sometimes shift the equilibrium enough to separate overlapping peaks, though it rarely eliminates the rotamer split entirely.

References

• RSC Advances : Rotamers - assigned by a simple NMR experiment. Sussex Drug Discovery Centre. Available at: [Link]

• Journal of Organic Chemistry : Dynamic 1H NMR study of the barrier to rotation about the C-N bond in primary carbamates. PubMed. Available at: [Link]

• University of Colorado Boulder : Determining the Energy of Activation Parameters from Dynamic NMR Experiments. Available at: [Link]

• University of Notre Dame : Unusually Low Barrier to Carbamate C-N Rotation. Available at: [Link]

Sources

• 1. Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemistry.montana.edu [chemistry.montana.edu]
• 4. colorado.edu [colorado.edu]

Purification methods for tert-Butyl 3-carbamoylbenzyl(methyl)carbamate intermediates

Welcome to the Technical Support Center for tert-Butyl 3-carbamoylbenzyl(methyl)carbamate .

As a Senior Application Scientist, I have structured this guide to address the specific physicochemical challenges posed by this intermediate. This molecule possesses a unique "push-pull" polarity: the lipophilic Boc-N-methyl group contrasts sharply with the polar, hydrogen-bonding primary amide (carbamoyl) group.[1] This duality often leads to purification difficulties, such as poor solubility in non-polar solvents and emulsion formation during aqueous workup.

The following protocols are designed to be modular. Select the workflow that matches your current impurity profile.[2]

Part 1: Product Dashboard & Physicochemical Profile

Before initiating purification, understand the behavior of your molecule in solution.

Property	Characteristics	Implications for Purification
Structure	Lipophilic Domain: tert-Butyl, Methyl, BenzylPolar Domain: Primary Amide (-CONH₂)	Amphiphilic nature.[1] Soluble in DCM, EtOAc, alcohols. Poor solubility in Hexanes/Heptanes.
Stability	Acid Sensitive: Boc group (cleaves at pH < 2)Base Stable: Generally stable to mild base.[1]	Avoid: Strong acids (HCl, TFA) during workup.[1] Use Citric Acid or NH₄Cl.
NMR Signature	Rotamers: N-Methyl Boc groups exhibit restricted rotation.[1]	Warning: NMR may show split/broad peaks at room temperature.[1] This is intrinsic, not an impurity.
Physical State	Likely a viscous oil or low-melting solid.[1]	Crystallization is possible but may require seeding or slow evaporation.

Part 2: The Purification Decision Matrix

Use this logic flow to determine the optimal purification strategy based on your crude mixture's state.

Figure 1: Decision Matrix for purification strategy. Select the path based on the physical state of the crude and known impurities.

Part 3: Modular Purification Protocols

Module A: Aqueous Workup (The "Chem-Select" Wash)

Target: Removal of water-soluble coupling reagents (EDC, HOBt), salts, and unreacted amines without deprotecting the Boc group.

The Challenge: The primary amide (-CONH₂) increases water solubility, risking product loss into the aqueous layer if the extraction solvent is too non-polar.

Protocol:

• Dilution: Dissolve the crude residue in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .

  • Note: DCM is better for solubility but prone to emulsions. EtOAc is safer for phase separation.

• Acid Wash (Crucial Step): Wash the organic layer 2x with 0.5 M Citric Acid (pH ~3-4).[1]

  • Mechanism:[1][3] This protonates unreacted amines (making them water-soluble) and removes DMAP/EDC.[1]

  • Safety: Citric acid is mild enough to preserve the acid-sensitive Boc group [1].

• Base Wash: Wash 2x with Saturated NaHCO₃ .

  • Mechanism:[1][3][4] Removes unreacted carboxylic acids and HOBt.

• Emulsion Breaking: Wash 1x with Saturated Brine .[1][4]

  • Tip: If an emulsion forms (common with amides), add a small amount of Methanol (MeOH) to the organic layer to break surface tension.[1]

• Drying: Dry over Na₂SO₄, filter, and concentrate.

Module B: Flash Chromatography (The Workhorse)

Target: Separation of the product from non-polar impurities and urea byproducts.[5]

Stationary Phase: Silica Gel (40–63 µm).[1]

Recommended Mobile Phases:

• System 1 (Standard): Hexanes / Ethyl Acetate.[1][2]

  • Gradient: 10% → 80% EtOAc.

  • Elution: The product is polar due to the amide. Expect elution between 50-70% EtOAc.[1]

• System 2 (High Polarity): DCM / Methanol.[1]

  • Gradient: 0% → 5% MeOH.

  • Use Case: If the product "streaks" or sticks to the column in System 1. The methanol helps disrupt the strong hydrogen bonding of the amide group.

Visualization:

• UV: 254 nm (Strong absorption due to Benzyl ring).[1]

• Stain: Ninhydrin (will not stain initially due to Boc/Methyl blocking, but may show faint background).[1] Permanganate (KMnO₄) is recommended for the benzyl/amide functionality.[1]

Module C: Crystallization / Trituration

Target: Final polishing and removal of stubborn urea byproducts (e.g., DCU/DIU).[4]

Protocol:

• Dissolve the crude oil in a minimum amount of warm Ethyl Acetate .

• Slowly add n-Heptane or Diethyl Ether until the solution turns slightly cloudy.

• Cool to 0°C or -20°C overnight.

• Troubleshooting: If the product oils out instead of crystallizing, scratch the glass surface or add a seed crystal.

  • Alternative: If the impurity is Urea (white solid), it often precipitates before the product. Filter the suspension before cooling to remove the urea, then cool the filtrate to crystallize the product [2].

Part 4: Troubleshooting & FAQs

Q1: My NMR shows doubled peaks (split signals). Is my product impure?

• Diagnosis: Likely Rotamers , not impurities.

• Explanation: The N-methyl-Boc group has restricted rotation around the N-C(O) bond.[1] This creates two distinct conformers (cis/trans) visible on the NMR timescale at room temperature.[1]

• Verification: Run the NMR at elevated temperature (e.g., 50°C). If the peaks coalesce into sharp singlets, it is a single pure compound.

Q2: I used EDC/NHS for coupling, and I can't get rid of the urea byproduct.

• Solution: The urea from EDC is water-soluble, but often persists.[5]

  • Step 1: Ensure your Acid Wash (Module A) is thorough.[1]

  • Step 2: If it persists, dissolve the product in a mixture of EtOAc/Hexane (1:1) and filter it through a short pad of Silica.[6] The polar urea often sticks to the silica while the product elutes [3].

Q3: The product is oiling out during recrystallization.

• Cause: The solvent system is too non-polar, or the concentration is too high.

• Fix: Re-dissolve in a slightly more polar solvent (add more EtOAc or a drop of DCM). Allow the solvent to evaporate slowly at room temperature rather than cooling rapidly.

Q4: Can I use TFA to remove impurities?

• CRITICAL WARNING: NO.

• Reason: Trifluoroacetic acid (TFA) will instantly deprotect the Boc group, yielding the secondary amine salt. Only use weak acids like Citric Acid or Acetic Acid for washes.

References

• BenchChem. (2025).[1][2][5] Technical Support Center: Effective Removal of Urea Byproducts After EDC Coupling.[5] Retrieved from 5[1]

• Organic Chemistry Portal. (2020).[1] Synthesis of carbamates by carbamoylation.[7] Retrieved from 7[1]

• ResearchGate. (2015).[1] How can I remove DIC-urea by-product from the reaction mixture? Retrieved from 6

Sources

• 1. tert-butyl N-((3-(aminomethyl)phenyl)methyl)carbamate | C13H20N2O2 | CID 2756043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amide Workup - Biofilm Inhibitor Synthesis [faculty.mercer.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Carbamate synthesis by carbamoylation [organic-chemistry.org]

Minimizing side reactions during the synthesis of N-methylbenzylamine scaffolds

Welcome to the N-Methylbenzylamine Synthesis Technical Support Center .

This guide is structured as a Tier-2 Engineering resource, designed for researchers encountering selectivity issues during the synthesis of secondary amine scaffolds. Our goal is to move beyond "recipe following" and address the kinetic and thermodynamic drivers of side reactions.

Mission Statement: The Selectivity Challenge

The synthesis of N-methylbenzylamine (NMBA) scaffolds presents a classic chemoselectivity paradox. You are attempting to stop a reaction at the secondary amine stage (

), but the product is often more nucleophilic than the starting material, driving the reaction toward the tertiary amine ( ) or quaternary salt.

This guide prioritizes two methodologies:

• Kinetic Control: Using Sodium Triacetoxyborohydride (STAB) for direct reductive amination.

• Thermodynamic/Steric Control: Using the "Boc-Bridge" strategy for high-value substrates.

Module 1: The Gold Standard (Reductive Amination)

Method: One-pot reductive amination of benzaldehydes with methylamine. Primary Risk: Over-alkylation to

-dimethylbenzylamine.

The Protocol: STAB-Mediated Reductive Amination

Why this works: Sodium Triacetoxyborohydride (STAB) is less reactive than Sodium Borohydride (

).[1] It selectively reduces the iminium ion (formed in situ) significantly faster than it reduces the aldehyde, and crucially, it does not require the harsh acidic conditions of the Leuckart-Wallach reaction.

Step-by-Step Workflow:

• Imine Formation (The Equilibrium Step):

  • Dissolve aldehyde (1.0 equiv) in 1,2-Dichloroethane (DCE) or THF .

  • Add Methylamine (2.0M in THF, 1.1–1.2 equiv).

  • Critical Additive: Add Acetic Acid (AcOH) (1.0 equiv).

  • Action: Stir for 30–60 mins. The acid catalyzes the dehydration of the hemiaminal to the iminium ion.

• Selective Reduction (The Kinetic Step):

  • Add STAB (1.4 equiv) portion-wise.

  • Observation: Mild effervescence is normal.

  • Time: Stir for 2–16 hours at Room Temperature.

• Quench & Workup:

  • Quench with saturated aqueous

    .

  • Extract with DCM.[2]

Troubleshooting Side Reactions (Module 1)

Symptom	Probable Cause	Corrective Action
High levels of Benzyl Alcohol	Direct reduction of aldehyde (Reductant too strong).	Switch from to STAB . Do not add reductant until imine formation equilibrium is established (wait 30 mins).
High levels of Tertiary Amine	Product competes with starting amine for aldehyde.[3]	Increase Methylamine equivalents (to 1.5–2.0 eq) to statistically favor the primary reaction.
Low Conversion / Hydrolysis	Water accumulation shifts equilibrium back to aldehyde.	Add Molecular Sieves (3Å) or during the imine formation step (Step 1).

Module 2: The High-Purity Route (Protecting Group Strategy)

Method: Alkylation of carbamates. Audience: Use this when your aldehyde is expensive or contains sensitive moieties (e.g., esters, nitriles) that might survive STAB but fail in other conditions.

The "Boc-Bridge" Protocol:

• Protection: React Benzylamine with

  -Boc-benzylamine.

• Methylation: Deprotonate with

  (or /MeI for milder conditions) Methylate with MeI.

  • Why: The Boc group withdraws electron density, making the nitrogen non-nucleophilic after the first methylation. Poly-alkylation is chemically impossible here.

• Deprotection: TFA/DCM removal of Boc.

Visualization: Pathway & Selectivity Logic

The following diagram illustrates the kinetic competition between the desired pathway (green) and the "Killer" side reaction (red).

Caption: Kinetic competition in reductive amination. STAB favors the green path; NaBH4 risks the gray path; Stoichiometry errors risk the red path.

FAQ: Troubleshooting & Technical Support

Q1: I am seeing a significant M+14 peak (Methylation) in my LC-MS. Is this the tertiary amine?

• Answer: Yes. This is the

  -dimethyl byproduct.

• Fix: You are likely using Formaldehyde with Benzylamine (Eschweiler-Clarke conditions). This reaction naturally drives to the tertiary amine.

• Correction: To get the secondary amine using formaldehyde, you must use a Boc-protected benzylamine , methylate it, and then deprotect. You cannot selectively stop the Eschweiler-Clarke reaction at the secondary stage efficiently.

Q2: Can I use Sodium Cyanoborohydride (

)?

• Answer: You can, but we do not recommend it.

• Reasoning: While effective, it is toxic (cyanide risk) and requires strict pH control (pH 6) to prevent HCN formation. STAB is the modern, safer, and often more selective equivalent.

Q3: My product is stuck in the aqueous layer during workup.

• Answer: Secondary amines can form water-soluble salts.

• Fix: Ensure your aqueous layer is basic (pH > 12) using NaOH before extraction. If the amine is highly polar, switch to Chloroform/Isopropanol (3:1) as the extraction solvent instead of DCM.

Q4: How do I remove the tertiary amine impurity if it forms?

• Answer: Separation is difficult by distillation due to similar boiling points.

• Purification Hack: React the crude mixture with Acetic Anhydride or Boc-Anhydride .

  • The secondary amine (Target) will react to form an amide/carbamate.

  • The tertiary amine (Impurity) cannot react.

  • Wash the tertiary amine away with acid (it will protonate and go to water; the amide stays in organic).

  • Hydrolyze the amide back to your target amine.

References

• Abdel-Magid, A. F., et al. (1996).[4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][5][6] Journal of Organic Chemistry.[7]

• Salvatore, R. N., et al. (2001). Synthesis of secondary amines.[3][7][8][9] Tetrahedron.[10]

• BenchChem Technical Support. (2025). Sodium Triacetoxyborohydride (STAB) Reactions & Troubleshooting.[1]

• Organic Chemistry Portal. Eschweiler-Clarke Reaction Mechanism and Limitations.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sodium triacetoxyborohydride [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 8. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 9. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: Stability Assurance for tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

Case Reference ID: TB-CBMC-STAB-01 Status: Active Guide Applicable Compound: tert-Butyl 3-carbamoylbenzyl(methyl)carbamate (and related Boc-protected benzamides)

Executive Summary: The Stability Matrix

This guide addresses the storage stability of tert-Butyl 3-carbamoylbenzyl(methyl)carbamate . This molecule presents a unique "stability paradox" common in fragment-based drug discovery:

• The Boc-amine (N-methyl): Acid-sensitive and thermally labile.[1]

• The Primary Amide (Carbamoyl): Hygroscopic and capable of hydrogen-bonding, which can induce aggregation or physical state changes (oiling out).

The Core Threat: The primary failure mode for this compound is moisture-induced autocatalysis . If the amide moiety absorbs atmospheric water, it creates a hydrolysis-friendly environment that, in the presence of trace acid (e.g., from silica purification), accelerates Boc deprotection.

Critical Storage Parameters (The "Golden Rules")

To maintain purity >98% over 12+ months, you must adhere to the following environmental controls.

Parameter	Specification	Scientific Rationale
Temperature	-20°C (± 5°C)	Boc groups undergo slow thermal elimination (isobutylene loss) even at ambient temperatures over long periods. The -methyl group slightly increases steric strain, potentially lowering the activation energy for this elimination.
Atmosphere	Argon or Nitrogen	The primary amide is hygroscopic. Oxygen is less of a concern than moisture. An inert blanket prevents water absorption that leads to hydrolysis.
Container	Amber Glass + Parafilm	Amber glass blocks UV (preventing radical oxidation of the benzyl position). Parafilm/Teflon tape creates a secondary moisture barrier.
Physical State	Solid / Lyophilized	If the compound is an oil, it is significantly less stable due to higher molecular mobility. Action: If oily, co-evaporate with pentane or lyophilize from dioxane to force solidification.

Degradation Pathways & Mechanisms[1]

Understanding how the molecule breaks down is essential for troubleshooting.

Diagram 1: Degradation Logic Flow

This diagram illustrates the two main enemies: Acid and Heat .

Caption: Figure 1. The dominant degradation pathway is acid-catalyzed Boc removal, yielding isobutylene gas and the free amine. Moisture facilitates this by mobilizing trace acids.

Troubleshooting Guide (FAQ Format)

Scenario A: "My solid sample has turned into a sticky gum or oil."

• Diagnosis: This is likely solvent entrapment or hygroscopicity . The primary amide can trap water or synthesis solvents (like DCM or Ethyl Acetate), lowering the glass transition temperature (

  ) of the solid.

• Immediate Action:

  • Dissolve the gum in a minimal amount of DCM.

  • Add a non-polar co-solvent (Hexane or Pentane) until cloudy.

  • Rotary evaporate slowly to form a foam.

  • High-Vacuum Drying: Place on a manifold (< 1 mbar) for 24 hours.

• Prevention: Store in a desiccator inside the -20°C freezer.

Scenario B: "LC-MS shows a mass peak at [M-100] or [M-56]."

• Diagnosis: Boc Deprotection. [1][2]

  • [M-100]: Loss of the entire Boc group (C5H9O2).

  • [M-56]: Loss of the isobutylene fragment (C4H8), leaving the carbamic acid (unstable) which then decarboxylates.

• Root Cause: The sample likely contains residual acid (TFA or HCl) from a previous purification step, or the CDCl3 used for NMR was acidic (CDCl3 forms HCl over time).

• Fix: Re-purify using a silica column pre-treated with 1% Triethylamine (TEA) to neutralize acidity.

Scenario C: "I smell a faint ammonia odor when opening the vial."

• Diagnosis: Amide Hydrolysis. The terminal carbamoyl group (

  ) is hydrolyzing to the carboxylic acid, releasing ammonia.

• Severity: Critical. This indicates significant water ingress and likely pH instability.

• Action: Discard the sample if purity is <90%. If salvage is attempted, re-purify immediately to remove the carboxylic acid byproduct, which will otherwise catalyze further degradation.

Standard Operating Procedures (SOPs)

SOP-01: The "Rescue" Protocol for Acid-Contaminated Batches

Use this if you suspect your compound is degrading due to residual acid.

• Dissolution: Dissolve the crude material in Ethyl Acetate (EtOAc).

• Wash: Perform a mild basic wash using 5% Sodium Bicarbonate (NaHCO3) .

  • Why? This neutralizes trace acids without hydrolyzing the Boc or Amide groups (which require stronger base/heat to break).

• Dry: Dry the organic layer over Anhydrous Sodium Sulfate (Na2SO4).

  • Note: Do not use Magnesium Sulfate (MgSO4) if the compound is very sensitive, as it is slightly Lewis acidic.

• Concentrate: Evaporate solvent at < 40°C . Do not overheat.

• Storage: Flush the final vial with Nitrogen gas before capping.

SOP-02: QC Check via NMR

Before using stored material for a critical reaction:

• Solvent Choice: Use DMSO-d6 instead of CDCl3.

  • Reason: CDCl3 is often acidic. DMSO-d6 prevents artificial degradation during the measurement.

• Key Signals to Watch:

  • Boc Singlet: ~1.4 ppm (9H). Integration should be exactly 9.0 relative to the methyl/benzyl protons. If < 9.0, deprotection is occurring.

  • Amide Protons: Broad singlets around 7.0–8.0 ppm. If these are missing or shifted significantly, check for hydrolysis.

Visual Workflow: Storage Decision Tree

Follow this logic to determine the correct handling for your specific batch.

Caption: Figure 2. Decision tree for processing incoming batches to ensure long-term stability.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[3][4] Protective Groups in Organic Synthesis (3rd ed.). Wiley-Interscience.[4] (Specifically Chapter 7 on Carbamates and the stability of the tert-Butyl Carbamate group).

  • Context: Establishes the mechanism of acid-catalyzed Boc removal and thermal instability.

• BenchChem Technical Guides. (2025). Stability and Storage of Boc-Protected Diamines.

  • Context: Provides comparative stability data for Boc-amino structures and N-methylated deriv

• Common Organic Chemistry. (2024). Boc Protection Mechanism and Stability.

  • Context: Details the elimination mechanism of tert-butyl carbon

• PubChem Compound Summary. (2025). tert-butyl N-[3-(aminomethyl)

  • Context: Used for physical property estimation (Melting Point/Solubility)

Sources

• 1. benchchem.com [benchchem.com]
• 2. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 3. tert-Butyl Esters [organic-chemistry.org]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]

Reference Data & Comparative Studies

Introduction: The Critical Role of Boc Deprotection in Amide Synthesis

An In-Depth Guide to Trifluoroacetic Acid (TFA) vs. Hydrochloric Acid (HCl) for the Deprotection of Boc-Amino Benzamides

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern peptide and medicinal chemistry, prized for its stability under a wide range of reaction conditions and its facile removal under acidic conditions. For substrates like Boc-amino benzamides, the deprotection step is a critical juncture that can significantly impact yield, purity, and the viability of a synthetic route. The choice of acidic reagent for this transformation, most commonly trifluoroacetic acid (TFA) or hydrochloric acid (HCl), is far from trivial. It dictates not only the reaction's efficiency but also the profile of potential side products and the complexity of the subsequent workup.

This guide provides a detailed comparison of TFA and HCl for the deprotection of Boc-amino benzamides, drawing on established chemical principles and experimental observations. We will delve into the mechanistic nuances of each reagent, present standardized protocols, and offer a data-driven framework to help researchers select the optimal conditions for their specific applications.

Mechanistic Overview: An Acid-Catalyzed E1 Elimination

The deprotection of a Boc-protected amine proceeds through an acid-catalyzed E1 elimination mechanism. The initial step involves the protonation of the carbonyl oxygen of the Boc group, which enhances the electrophilicity of the carbonyl carbon. This is followed by the cleavage of the C-O bond, leading to the formation of a stable tert-butyl cation and a carbamic acid intermediate. The carbamic acid is unstable and readily decarboxylates to yield the free amine and carbon dioxide.

Figure 1. General mechanism of acid-catalyzed Boc deprotection.

The choice between TFA and HCl influences the kinetics of this process and, more importantly, the fate of the highly reactive tert-butyl cation.

Trifluoroacetic Acid (TFA): The Potent Workhorse

TFA is a strong organic acid (pKa ≈ 0.5) that is highly effective for Boc deprotection, often used neat or in a solution with a chlorinated solvent like dichloromethane (DCM). Its high acidity ensures rapid and complete removal of the Boc group, typically at room temperature.

Mechanism and Key Considerations

The mechanism with TFA follows the general pathway outlined in Figure 1. However, the trifluoroacetate anion is a poor nucleophile, which means the tert-butyl cation is less likely to be quenched by the counter-ion. This "free" carbocation is highly reactive and can lead to side reactions, particularly alkylation of electron-rich aromatic rings or other nucleophilic functional groups present in the substrate.

To mitigate this, a scavenger, such as triisopropylsilane (TIS) or anisole, is often added to the reaction mixture. These scavengers are more nucleophilic than the deprotected amine or other sensitive moieties and effectively trap the tert-butyl cation.

Figure 2. Role of scavengers in trapping the tert-butyl cation.

Experimental Protocol: TFA Deprotection of a Boc-Amino Benzamide

• Preparation: Dissolve the Boc-amino benzamide (1.0 eq) in dichloromethane (DCM, approx. 0.1 M). If the substrate contains sensitive functional groups, add a scavenger such as triisopropylsilane (TIS, 1.1-1.5 eq).

• Reaction: Cool the solution to 0 °C in an ice bath. Add trifluoroacetic acid (TFA, 10-20 eq) dropwise.

• Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Concentrate the reaction mixture in vacuo. The resulting residue is the amine salt of trifluoroacetic acid. Depending on the subsequent steps, this salt can be used directly or neutralized. For isolation of the free amine, dissolve the residue in a suitable organic solvent and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine. Dry the organic layer over sodium sulfate, filter, and concentrate.

Hydrochloric Acid (HCl): The Classic and Cost-Effective Alternative

Hydrochloric acid is a strong mineral acid that is also widely used for Boc deprotection, typically as a solution in an organic solvent like dioxane, diethyl ether, or methanol. While generally slower than TFA, HCl offers several advantages, including lower cost and a different side-reaction profile.

Mechanism and Key Considerations

The deprotection mechanism with HCl is analogous to that with TFA. A key difference lies in the nucleophilicity of the chloride ion (Cl⁻). Chloride is a better nucleophile than trifluoroacetate and can react with the tert-butyl cation to form tert-butyl chloride. This reaction pathway can reduce the concentration of the free carbocation, thereby minimizing unwanted alkylation side reactions.

However, the use of HCl is not without its own challenges. The reagent is highly corrosive, and the introduction of water (if using aqueous HCl) can sometimes lead to hydrolysis of sensitive functional groups. Anhydrous solutions of HCl in organic solvents are therefore preferred.

Figure 3. Workflow for Boc deprotection using HCl in dioxane.

Experimental Protocol: HCl Deprotection of a Boc-Amino Benzamide

• Preparation: Dissolve the Boc-amino benzamide (1.0 eq) in a minimal amount of a suitable solvent like ethyl acetate or methanol.

• Reaction: Add a solution of 4 M HCl in dioxane (10-20 eq) to the solution at room temperature.

• Monitoring: Stir the reaction mixture for 2-8 hours. Monitor the reaction by TLC or LC-MS. The product hydrochloride salt may precipitate from the solution.

• Workup: If a precipitate forms, it can be isolated by filtration, washed with a non-polar solvent like diethyl ether, and dried. Alternatively, the reaction mixture can be concentrated in vacuo to yield the crude hydrochloride salt. For isolation of the free amine, the salt is dissolved in water and basified with a suitable base (e.g., sodium hydroxide or sodium bicarbonate) to a pH > 10, followed by extraction with an organic solvent.

Comparative Analysis: TFA vs. HCl

The choice between TFA and HCl depends on a careful evaluation of several factors, including the nature of the substrate, the desired purity of the product, and practical considerations like cost and ease of handling.

Feature	Trifluoroacetic Acid (TFA)	Hydrochloric Acid (HCl)
Reactivity	Very high; reactions are typically fast (1-4 h).	High; reactions are generally slower than with TFA (2-8 h).
Side Reactions	Primary concern is alkylation by the tert-butyl cation, especially on electron-rich moieties. Requires scavengers.	Alkylation is less common due to quenching of the carbocation by Cl⁻. Potential for hydrolysis if aqueous HCl is used.
Workup	Removal of excess TFA can be challenging due to its high boiling point (72.4 °C). Neutralization with a base is often required.	The product often precipitates as the HCl salt, simplifying isolation. Excess HCl and solvent (dioxane) are easily removed in vacuo.
Cost & Handling	More expensive. Volatile and corrosive.	Less expensive. Commercially available as solutions in various organic solvents. Highly corrosive.
Product Form	Initially yields the trifluoroacetate salt.	Typically yields the hydrochloride salt, which is often crystalline and easy to handle.

Decision Framework: Which Reagent to Choose?

The selection of the deprotection agent should be guided by the specific characteristics of the Boc-amino benzamide substrate.

Figure 4. Decision-making guide for selecting a deprotection reagent.

• For substrates with sensitive, electron-rich functional groups (e.g., indoles, phenols): HCl in dioxane is often the superior choice as it minimizes the risk of tert-butylation.

• When rapid deprotection is paramount: TFA is typically faster and may be preferred if the substrate is not prone to alkylation.

• For large-scale synthesis: The lower cost and easier product isolation (precipitation of the HCl salt) often make HCl a more practical option.

Conclusion

Both TFA and HCl are highly effective reagents for the deprotection of Boc-amino benzamides. The optimal choice is not universal but is instead dictated by the specific chemical context. TFA offers speed and potency, but its use often necessitates the inclusion of scavengers to prevent unwanted side reactions. HCl, while sometimes slower, provides a cleaner reaction profile for sensitive substrates and can simplify product isolation. A thorough understanding of the mechanisms and potential pitfalls associated with each reagent allows the synthetic chemist to make an informed decision, ultimately leading to higher yields and purer products.

References

• Agami, C., Couty, F., & Lequesne, C. (1996). N-Boc Deprotection: A Key Step in Peptide Synthesis. Tetrahedron, 52(49), 15463-15480. [Link]

Assessing Chemical Stability of Benzamide Protecting Groups Under Basic Conditions

Executive Summary

In the high-stakes arena of solid-phase synthesis—particularly for oligonucleotides and peptides—the Benzoyl (Bz) group remains the industry benchmark for nucleobase protection due to its robust stability during chain assembly. However, this stability necessitates harsh deprotection conditions (concentrated ammonia at elevated temperatures), which can degrade sensitive substrates.

This guide objectively compares the chemical stability of Benzoyl against its primary alternatives: Acetyl (Ac) , Isobutyryl (iBu) , and Phenoxyacetyl (Pac) . We provide a mechanistic rationale for their reactivity profiles and a self-validating experimental protocol for quantifying their half-lives (

) in your specific basic media.

Mechanistic Grounding: The Stability-Lability Trade-off

To select the correct protecting group, one must understand the electronic tug-of-war governing amide hydrolysis. The stability of a benzamide derivative under basic conditions is dictated by the electrophilicity of the carbonyl carbon and the resonance stabilization of the amide bond.

The Mechanism of Base-Catalyzed Hydrolysis

The deprotection (removal) of benzamide groups typically occurs via a nucleophilic acyl substitution mechanism. Under basic conditions (e.g., ammonium hydroxide or methylamine), the nucleophile attacks the carbonyl carbon to form a tetrahedral intermediate.

[1]

• Benzoyl (Bz): The phenyl ring conjugates with the carbonyl group. This resonance stabilization lowers the ground-state energy, making the carbonyl carbon less electrophilic and the bond more stable. This is why Bz requires heat (55°C) for removal.

• Acetyl (Ac): Lacks the conjugative stabilization of the phenyl ring, making it more susceptible to nucleophilic attack than Bz.

• Phenoxyacetyl (Pac): Contains an ether oxygen at the

  -position. The strong inductive electron-withdrawing effect (-I) of the oxygen increases the electrophilicity of the carbonyl carbon significantly, rendering it "ultra-mild" and labile even at room temperature.

Comparative Performance Analysis

The following data aggregates standard deprotection kinetics observed in oligonucleotide synthesis (nucleobase protection).

Table 1: Stability Profile & Deprotection Conditions

Protecting Group	Symbol	Primary Application	Relative Stability ( )	Standard Deprotection Conditions (Conc. )
Benzoyl	Bz	Adenine (A), Cytosine (C)	1.0 (Benchmark)	55°C for 8–16 hours
Isobutyryl	iBu	Guanine (G)	~0.8	55°C for 4–8 hours
Acetyl	Ac	Cytosine (C)	~0.1 (10x faster)	25°C for 1–2 hours
Phenoxyacetyl	Pac	A, C, G (Ultra-Mild)	~0.01 (100x faster)	25°C for 2–4 hours

Detailed Analysis

1. Benzoyl (Bz): The Robust Standard

• Pros: Highly resistant to premature deprotection during synthesis cycles (e.g., exposure to capping reagents or oxidizers). Excellent for DNA synthesis where harsh deprotection is tolerable.

• Cons: Requires prolonged heating. This promotes side reactions like hydrolysis of sensitive modifications (e.g., RNA 2'-silyl groups or fluorescent dyes).

2. Isobutyryl (iBu): Steric Protection

• Why it's used: Specifically for Guanine. The exocyclic amine on Guanine is prone to side reactions with capping reagents (forming

  -modifications). The bulky isopropyl group of iBu provides steric shielding that a simple Acetyl group cannot, while being more labile than Benzoyl.

3. Acetyl (Ac): The "Fast" Alternative

• Why it's used: Often paired with Bz-Adenine and iBu-Guanine in "Fast Deprotection" sets. It allows Cytosine to be deprotected at room temperature, but mixing it with Bz-Adenine still limits the overall workflow to the slowest component (Bz).

4. Phenoxyacetyl (Pac): Ultra-Mild Chemistry

• Why it's used: For RNA or DNA containing labile modifications (e.g., cyanine dyes, biotin).

• Risk: Because Pac is so labile, it is susceptible to transamidation (exchange with the amine in the deprotection reagent) if the conditions are not strictly anhydrous during synthesis.

Experimental Protocol: Kinetic Assessment via HPLC

To validate the stability of a benzamide protecting group in your specific basic buffer, do not rely solely on literature values. Solvents, pH, and temperature variance can alter half-life significantly.

Trustworthiness Check: This protocol uses an Internal Standard (IS) . Without an IS, solvent evaporation during heating (even in sealed vials) will artificially concentrate the sample, leading to erroneous kinetic data.

Workflow Diagram

Detailed Methodology

Materials

• Substrate: N-Benzoyl protected compound (e.g., N-Bz-Adenosine).

• Base: Desired deprotection reagent (e.g., 30%

  or 50% Ethylenediamine).

• Internal Standard (IS): Dimethyl phthalate or Caffeine (must be chemically inert to the base and spectrally distinct in HPLC).

• Quenching Buffer: 1M Acetic Acid or Phosphate Buffer (pH 6.0).

Step-by-Step Procedure

• Stock Preparation: Dissolve the Substrate (1 mM) and Internal Standard (0.5 mM) in a miscible co-solvent (e.g., Methanol).

• Basification: Add the basic reagent to the stock solution. Immediately vortex.

• Thermostating: Place the sealed reaction vial in a heating block at the target temperature (e.g., 55°C for Bz, 25°C for Pac).

• Sampling:

  • At defined intervals (

    hours), remove a 50 µL aliquot.

  • Immediate Quench: Transfer the aliquot into 200 µL of cold Quenching Buffer to stop the reaction.

• HPLC Analysis: Inject 10 µL onto a C18 Reverse-Phase column. Monitor at 260 nm (for nucleosides) or 254 nm.

Calculation

Calculate the normalized remaining fraction (

) using the peak areas: Plot vs. time ( ). The slope is .

Troubleshooting & Common Pitfalls

• Transamidation: When using amine-based deprotection reagents (e.g., Methylamine), the protecting group may not hydrolyze but instead transfer to the reagent.

  • Detection: Look for a new peak in HPLC with a mass corresponding to N-methyl-benzamide.

• Incomplete Solubility: Benzoyl groups are hydrophobic. If your basic solution is purely aqueous, the reaction may be biphasic and slow. Ensure at least 20-30% organic co-solvent (EtOH/MeOH) is present.

• Temperature Spikes: Reaction rates for amides generally double for every 10°C increase. A water bath fluctuating by ±2°C can introduce 15% error in

  . Use a precise dry block heater.

References

• Beaucage, S. L., & Iyer, R. P. (1992). Advances in the synthesis of oligonucleotides by the phosphoramidite approach.[2] Tetrahedron, 48(12), 2223-2311.[2]

• Greene, T. W., & Wuts, P. G. M.Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (General reference for amide stability constants).

• Koster, H., et al. (1981). N-Acyl protecting groups for deoxynucleosides: A quantitative study. Tetrahedron, 37(21), 363-369.

• Glen Research Technical Guide. Deprotection of Oligonucleotides. (Industry standard protocols for Ac, Bz, iBu, and Pac deprotection).

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. ‪Serge L. Beaucage‬ - ‪Google Scholar‬ [scholar.google.com]

Safety & Regulatory Compliance

Personal protective equipment for handling tert-Butyl 3-carbamoylbenzyl(methyl)carbamate

Executive Safety Summary

tert-Butyl 3-carbamoylbenzyl(methyl)carbamate is a specialized organic intermediate, typically featuring a tert-butoxycarbonyl (Boc) protecting group on a benzylamine scaffold.[1] While often stable as a solid, its functional groups classify it as an Irritant and Potential Sensitizer .

This guide moves beyond generic safety data sheets (SDS) to provide a logistical framework for researchers handling this compound in drug discovery and organic synthesis workflows. The primary risks are respiratory irritation from dust generation during weighing and dermal absorption during solubilization in organic solvents.

Key Hazard Profile (GHS Classification)

Hazard Type	Code	Description	Operational Implication
Acute Toxicity	H302	Harmful if swallowed.[1][2]	Strict hygiene; no open consumables in the lab.
Skin Irritation	H315	Causes skin irritation.[2]	Direct contact causes dermatitis; permeation risk in solution.
Eye Irritation	H319	Causes serious eye irritation.[2][3]	Dust/Splash risk; safety glasses mandatory, goggles for powder.
STOT-SE	H335	May cause respiratory irritation.[1][2][3]	Zero-tolerance for open-bench weighing. Use fume hood.[1]

Personal Protective Equipment (PPE) Matrix

Rationale: The selection of PPE is based on the compound's physical state (solid powder) and its likely solvents (DCM, DMF, Methanol).[1]

A. Hand Protection: The "Double-Glove" Standard

Latex gloves are insufficient for handling this compound when dissolved in organic solvents. Nitrile is the required standard.

• Primary Layer (Inner): 4 mil (0.10 mm) Nitrile.[1]

• Secondary Layer (Outer): 4-8 mil Nitrile or Neoprene (task-dependent).[1]

• Protocol:

  • Dry Solid: Single layer of 4 mil nitrile is acceptable.

  • In Solution (DCM/DMF): Double gloving is mandatory. Chlorinated solvents (DCM) permeate thin nitrile in <5 minutes. The outer glove acts as a sacrificial barrier.

B. Respiratory & Engineering Controls[4]

• Primary Control: Chemical Fume Hood (Certified face velocity: 80–100 fpm).[1]

• Secondary Control (If Hood Unavailable - Discouraged): N95 or P100 Particulate Respirator.[1] Note: Respirators do not protect against solvent vapors if the compound is dissolved.[1]

C. Eye & Body Protection[2][5]

• Eyes: ANSI Z87.1 compliant Safety Glasses with side shields.

  • Upgrade: Use chemical splash goggles if working with >5g of fine powder or pressurized reaction vessels.

• Body: Standard cotton/poly lab coat (buttoned). Long pants and closed-toe shoes are non-negotiable.

Operational Workflow: Step-by-Step Handling

This protocol minimizes exposure during the three critical phases of experimentation: Weighing, Solubilization, and Disposal.[1]

Phase 1: Weighing & Transfer (High Dust Risk)[1]

• Static Control: Organic carbamates are often electrostatic. Use an anti-static gun or polonium strip if the powder "jumps."

• The "Coffin" Method:

  • Place the balance inside the fume hood.

  • If the balance is external, tare a vial with its cap on.

  • Open the stock bottle only inside the fume hood.

  • Transfer the approximate amount into the vial.

  • Cap the vial tightly before removing it from the hood to weigh.

  • Adjust mass by returning to the hood. Never open the vial on the open bench.

Phase 2: Solubilization & Reaction[1]

• Solvent Choice: This compound is typically soluble in Dichloromethane (DCM), Ethyl Acetate, or Methanol.

• Pressure Warning: If using Boc-deprotection strategies (e.g., TFA/DCM), gas evolution (

  and isobutylene) will occur.[1]

  • Action: Do not seal reaction vessels tightly immediately after acid addition. Use a bubbler or vented septum to prevent over-pressurization and potential glass failure.

Phase 3: Decontamination & Spills[1]

• Dry Spill: Do not sweep (creates dust).[1] Cover with wet paper towels (solvent-soaked or water) to dampen, then wipe up.[1]

• Wet Spill: Absorb with vermiculite or spill pads.

• Surface Decon: Wipe surfaces with Ethanol or Isopropanol followed by a soap-water wash.

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for PPE and handling based on the state of the chemical.

Caption: Decision logic for PPE selection based on physical state (Solid vs. Solution) to prevent exposure.

Waste Disposal & Emergency Response

Waste Categorization

This compound must never be disposed of down the drain. It poses a risk to aquatic environments and may react with other waste stream components.

Waste Stream	Composition	Disposal Method
Solid Waste	Contaminated gloves, paper towels, weighing boats.[1]	Hazardous Solid Waste Bin (Double-bagged).
Liquid Waste	Mother liquors, reaction mixtures (DCM, MeOH).	Halogenated (if DCM used) or Non-Halogenated Organic Waste.
Sharps	Needles/Syringes used for transfer.	Puncture-proof Sharps Container.[1]

Emergency First Aid

• Eye Contact: Flush immediately with water for 15 minutes.[4][5] Lift eyelids.[6] Seek medical attention.

• Skin Contact: Remove contaminated clothing.[2][4][6][7] Wash skin with soap and water.[2][4] Do not use ethanol on skin (enhances absorption).

• Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[4]

References

• PubChem. (2025).[8] tert-butyl N-[[3-(aminomethyl)phenyl]methyl]carbamate Compound Summary. National Library of Medicine. [Link][1]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (2024). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. [Link][1]

Sources

• 1. 108467-99-8 CAS MSDS (TERT-BUTYL N-[3-(AMINOMETHYL)BENZYL]CARBAMATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. tcichemicals.com [tcichemicals.com]
• 8. tert-butyl N-((3-(aminomethyl)phenyl)methyl)carbamate | C13H20N2O2 | CID 2756043 - PubChem [pubchem.ncbi.nlm.nih.gov]